Dodecyl N,N-dimethylaminoacetate-d6

Core Science & Biosynthesis

Dodecyl N,N-dimethylaminoacetate-d6: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analysis of Dodecyl N,N-dimethylaminoacetate-d6. This deuterated analog of the known skin penetration enhancer, Dodecyl N,N-dimethylaminoacetate (DDAA), serves as a valuable tool in pharmacokinetic and metabolism studies, particularly in the development of transdermal drug delivery systems. Its isotopic labeling allows for precise quantification in complex biological matrices by mass spectrometry, distinguishing it from its endogenous or non-labeled counterparts.

Core Chemical Properties

While a specific certificate of analysis for Dodecyl N,N-dimethylaminoacetate-d6 is not publicly available, its properties can be inferred from its non-deuterated analog and the general characteristics of deuterated compounds. The primary difference will be in the molecular weight due to the incorporation of six deuterium (B1214612) atoms.

Table 1: Physicochemical Properties of Dodecyl N,N-dimethylaminoacetate and its Deuterated Analog

Property	Dodecyl N,N-dimethylaminoacetate	Dodecyl N,N-dimethylaminoacetate-d6 (Estimated)	Data Source
Chemical Formula	C₁₆H₃₃NO₂	C₁₆H₂₇D₆NO₂	-
Molecular Weight	271.44 g/mol	277.48 g/mol	Calculated
CAS Number	121150-43-4	Not available	-
Appearance	Likely a clear or yellowish liquid	Likely a clear or yellowish liquid	Inferred
Boiling Point	336.6 °C at 760 mmHg	Similar to non-deuterated form	Inferred from non-deuterated
Density	0.894 g/cm³	Similar to non-deuterated form	Inferred from non-deuterated
Flash Point	93.7 °C	Similar to non-deuterated form	Inferred from non-deuterated

Table 2: Typical Specifications for a Deuterated Internal Standard

Parameter	Typical Specification	Rationale
Chemical Purity	≥98%	Ensures that the standard itself does not introduce significant impurities into the analysis.
Isotopic Purity	≥98%	Minimizes the contribution of the unlabeled analyte in the internal standard solution, which can lead to overestimation of the analyte concentration.[1][2]
Deuterium Incorporation	≥99% of specified atoms	Confirms the extent of deuteration at the intended molecular positions.

Synthesis and Experimental Protocols

A specific synthetic protocol for Dodecyl N,N-dimethylaminoacetate-d6 is not detailed in the available literature. However, a plausible route can be adapted from established methods for synthesizing N,N-dimethylamino acid esters.[3][4] The synthesis would likely involve the reaction of dodecyl 2-bromoacetate with deuterated dimethylamine.

Proposed Synthesis Workflow

Caption: Proposed synthesis workflow for Dodecyl N,N-dimethylaminoacetate-d6.

Detailed Experimental Protocol: Synthesis

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve dodecyl 2-bromoacetate in a suitable aprotic solvent such as tetrahydrofuran (B95107) (THF).

• Addition of Deuterated Reagent: Add a solution of dimethylamine-d6 (typically available in a deuterated solvent like D₂O or as a gas) to the reaction mixture. The reaction is generally carried out at room temperature or with gentle heating.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Workup: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a gradient of ethyl acetate (B1210297) in hexanes to yield the pure Dodecyl N,N-dimethylaminoacetate-d6.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the structure and assess the isotopic purity of Dodecyl N,N-dimethylaminoacetate-d6.

General Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, methanol-d₄, or DMSO-d₆) in an NMR tube.

• ¹H NMR Analysis:

  • Acquire a ¹H NMR spectrum. The absence or significant reduction of the signal corresponding to the N,N-dimethyl protons (typically a singlet around 2.2-2.3 ppm in the non-deuterated compound) will indicate successful deuteration.

  • The remaining proton signals for the dodecyl chain and the acetate methylene (B1212753) group should be present with the expected chemical shifts and multiplicities.[5]

• ¹³C NMR Analysis:

  • Acquire a ¹³C NMR spectrum. The carbon signals of the deuterated methyl groups will appear as a multiplet due to carbon-deuterium coupling and will have a lower intensity compared to the non-deuterated analog.

• Data Analysis:

  • Integrate the residual proton signal of the N,N-dimethyl group against a known internal standard or other protons in the molecule to quantify the isotopic purity.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight and isotopic distribution of Dodecyl N,N-dimethylaminoacetate-d6.

General Protocol:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent for mass spectrometry, such as acetonitrile (B52724) or methanol.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Analysis:

  • Acquire a full scan mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

  • The most abundant ion should correspond to the calculated mass of the deuterated compound (approximately 278.49 m/z).

  • Analyze the isotopic pattern to confirm the incorporation of six deuterium atoms.

• Tandem MS (MS/MS):

  • Perform fragmentation analysis on the parent ion to confirm the location of the deuterium labels. The fragmentation pattern will differ from the non-deuterated compound due to the mass shift in the fragments containing the N,N-dimethyl-d6 group.

Application in Research and Drug Development

The primary application of Dodecyl N,N-dimethylaminoacetate-d6 is as an internal standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[6] Its non-deuterated analog, DDAA, is a known penetration enhancer that increases the permeability of various drugs across the skin.[7]

Mechanism as a Penetration Enhancer

Caption: Logical diagram of DDAA's role as a skin penetration enhancer.

The use of DDAA-d6 allows researchers to accurately quantify the concentration of the enhancer itself in biological samples during preclinical and clinical studies. This is crucial for understanding its pharmacokinetics, metabolism, and potential for accumulation in tissues.

Use in Signaling Pathway Research

Currently, there is no evidence in the scientific literature to suggest that Dodecyl N,N-dimethylaminoacetate or its deuterated analog are directly involved in specific signaling pathways. Their biological effect is primarily attributed to their physicochemical properties as surfactants, which disrupt the highly organized structure of the stratum corneum, thereby facilitating the transport of other molecules.[8] The long-chain amino acid ester structure may have broader metabolic implications, but specific interactions with signaling cascades have not been elucidated.[9][10][11]

Conclusion

Dodecyl N,N-dimethylaminoacetate-d6 is a critical tool for the development of transdermal drug delivery systems that utilize its non-deuterated counterpart as a penetration enhancer. While specific analytical data for the deuterated compound is not widely published, its chemical properties and behavior can be reliably inferred. The synthesis and analytical protocols outlined in this guide provide a framework for its preparation and characterization, enabling its effective use in advanced pharmaceutical research.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Synthesis and enhancing effect of dodecyl 2-(N,N-dimethylamino)propionate on the transepidermal delivery of indomethacin, clonidine, and hydrocortisone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Dodecyl N,N-dimethylamino acetate and azone enhance drug penetration across human, snake, and rabbit skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. japer.in [japer.in]
• 9. Branched chain amino acids impact health and lifespan indirectly via amino acid balance and appetite control - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Branched-Chain Amino Acids - Nutrition and Traumatic Brain Injury - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. The adverse metabolic effects of branched-chain amino acids are mediated by isoleucine and valine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis Pathway for Dodecyl N,N-dimethylaminoacetate-d6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a proposed synthetic pathway for Dodecyl N,N-dimethylaminoacetate-d6, a deuterated analogue of the Dodecyl N,N-dimethylaminoacetate. Stable isotope-labeled compounds are critical tools in drug metabolism and pharmacokinetic (DMPK) studies, serving as internal standards for quantitative bioanalysis by mass spectrometry. This document provides a detailed, two-step synthetic approach, beginning with the deuterated N-methylation of glycine (B1666218), followed by the esterification with 1-dodecanol (B7769020). Detailed experimental protocols, expected quantitative data, and process diagrams are provided to facilitate its synthesis by skilled researchers.

Introduction

Dodecyl N,N-dimethylaminoacetate is a long-chain amino acid ester. The incorporation of stable isotopes, such as deuterium (B1214612), into a molecule creates a heavier version of the compound that is chemically identical in its biological and chemical reactivity but distinguishable by mass spectrometry. The six deuterium atoms on the N,N-dimethyl groups of the title compound provide a significant mass shift, making it an ideal internal standard for quantifying its non-deuterated counterpart in complex biological matrices.

This guide details a robust and logical synthetic route for Dodecyl N,N-dimethylaminoacetate-d6, leveraging well-established chemical transformations.

Proposed Synthesis Pathway

The proposed synthesis is a two-step process:

• Step 1: Synthesis of N,N-di(methyl-d3)glycine. This intermediate is synthesized via a deuterated Eschweiler-Clarke reaction, which involves the reductive N-methylation of glycine using deuterated formaldehyde (B43269) and deuterated formic acid. This reaction is known for its high yields and for avoiding the formation of quaternary ammonium (B1175870) salts.[1][2][3]

• Step 2: Esterification. The resulting N,N-di(methyl-d3)glycine is then esterified with 1-dodecanol (lauryl alcohol) using an acid catalyst to yield the final product, Dodecyl N,N-dimethylaminoacetate-d6.

The overall synthesis scheme is presented below.

Figure 1: Proposed two-step synthesis pathway for Dodecyl N,N-dimethylaminoacetate-d6.

Experimental Protocols

Step 1: Synthesis of N,N-di(methyl-d3)glycine

This procedure is adapted from the standard Eschweiler-Clarke reaction, utilizing deuterated reagents to achieve isotopic labeling.[1][3][4]

Materials:

• Glycine (1.0 eq)

• Formic acid-d2 (DCOOH, 98 atom % D) (excess, e.g., 5.0 eq)

• Formaldehyde-d2 solution (DCDO, 20 wt. % in D2O, 98 atom % D) or Paraformaldehyde-d2 (excess, e.g., 5.0 eq)

• Hydrochloric acid (HCl)

• Deionized water

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add glycine.

• Add formic acid-d2, followed by the formaldehyde-d2 solution.

• Heat the reaction mixture to 80-90 °C and maintain at this temperature with stirring for 18-24 hours. The reaction progress can be monitored by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Add concentrated HCl and evaporate the solvent under reduced pressure to obtain the crude hydrochloride salt of N,N-di(methyl-d3)glycine.

• The crude product can be purified by recrystallization from an ethanol/ether mixture or used directly in the next step after thorough drying.

Step 2: Esterification to Dodecyl N,N-dimethylaminoacetate-d6

This procedure employs a solid acid catalyst for a straightforward esterification with a long-chain alcohol.[5]

Materials:

• N,N-di(methyl-d3)glycine hydrochloride (1.0 eq)

• 1-Dodecanol (1.2 eq)

• Silica (B1680970) gel sulfonic acid (catalyst, e.g., 10 mol%)

• Toluene (B28343) (as solvent, to facilitate azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) (for chromatography)

Procedure:

• Combine N,N-di(methyl-d3)glycine, 1-dodecanol, silica gel sulfonic acid, and toluene in a round-bottom flask fitted with a Dean-Stark apparatus and a reflux condenser.

• Heat the mixture to reflux (approx. 110-120 °C) and continue heating until the theoretical amount of water is collected in the Dean-Stark trap (typically 4-8 hours).

• Cool the reaction mixture to room temperature and filter to remove the silica gel sulfonic acid catalyst.

• Wash the filtrate with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by washing with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude ester by vacuum distillation or silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexane) to yield pure Dodecyl N,N-dimethylaminoacetate-d6.[5]

Quantitative Data

The following table summarizes the key physicochemical properties and expected yields for the synthesis. Yields are based on typical results for the analogous non-deuterated reactions.

Parameter	N,N-di(methyl-d3)glycine	Dodecyl N,N-dimethylaminoacetate-d6	Reference for non-deuterated analogue
Molecular Formula	C4H3D6NO2	C16H27D6NO2	[6]
Molecular Weight	109.16 g/mol	277.51 g/mol	[6]
Expected Yield (Step 1)	>90%	-	[2]
Expected Yield (Step 2)	-	85-95%	[5]
Appearance	White crystalline solid	Colorless to pale yellow oil	-
Boiling Point (non-d6)	-	336.6 °C at 760 mmHg (predicted)

Process Workflow and Diagrams

Esterification Work-Up and Purification Workflow

The following diagram illustrates the logical flow of the work-up and purification process for the final product after the esterification reaction is complete.

Figure 2: Experimental workflow for the work-up and purification of Dodecyl N,N-dimethylaminoacetate-d6.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. Review of Modern Eschweiler–Clarke Methylation Reaction [mdpi.com]
• 3. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 4. Specific deuteromethylation by the Eschweiler-Clarke reaction. Synthesis of differently labelled variants of trimethylamine and their use for the preparation of labelled choline and acetylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN103396330A - Preparation method of N,N-dimethyl glycine ester based on silica gel sulfonic acid serving as catalyst - Google Patents [patents.google.com]
• 6. echemi.com [echemi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Physical Characteristics of Dodecyl N,N-dimethylaminoacetate-d6

This technical guide provides a comprehensive overview of the known physical and chemical properties of Dodecyl N,N-dimethylaminoacetate-d6. Due to the limited availability of experimental data for the deuterated form, this guide also extensively covers the characteristics of its non-deuterated analogue, Dodecyl N,N-dimethylaminoacetate (CAS 121150-43-4), to provide a thorough understanding of the compound's expected behavior.

This document is intended for researchers and professionals in the fields of chemistry, pharmacology, and drug development who may be utilizing this compound, likely as an internal standard in quantitative analysis.

Core Physical and Chemical Data

The physical properties of Dodecyl N,N-dimethylaminoacetate and its deuterated isotopologue are summarized below. The primary difference between the two is the molecular weight, owing to the six deuterium (B1214612) atoms in the N,N-dimethyl group of the d6 variant. Other physical properties are expected to be very similar.

Property	Dodecyl N,N-dimethylaminoacetate	Dodecyl N,N-dimethylaminoacetate-d6
CAS Number	121150-43-4	Not available
Molecular Formula	C₁₆H₃₃NO₂[1]	C₁₆H₂₇D₆NO₂
Molecular Weight	271.44 g/mol [1][2]	277.48 g/mol
Boiling Point	336.6 °C at 760 mmHg[1][3]	Not determined
Density	0.894 g/cm³[1][3]	Not determined
Flash Point	93.7 °C[1][3]	Not determined
Melting Point	Not available (expected to be a liquid at room temperature)[3]	Not available
Solubility	Insoluble in water. Based on its structure (a long alkyl chain ester with a tertiary amine), it is expected to be soluble in nonpolar organic solvents such as hexane, toluene, and diethyl ether, and have moderate to high solubility in polar aprotic solvents like acetone (B3395972) and ethyl acetate. Its solubility is likely lower in polar protic solvents like ethanol (B145695) and methanol.	Expected to have a similar solubility profile to the non-deuterated form.

Experimental Protocols

Detailed experimental methodologies for determining the key physical characteristics of liquid organic compounds like Dodecyl N,N-dimethylaminoacetate are outlined below.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

• Thiele tube or oil bath

• Thermometer

• Capillary tube (sealed at one end)

• Sample of the liquid

• Heating source (e.g., Bunsen burner or hot plate)

• Liquid paraffin (B1166041) or other high-boiling inert liquid

Procedure:

• A small amount of the liquid sample is placed in a small test tube.

• A capillary tube, sealed at one end, is placed in the test tube with the open end submerged in the liquid.

• The test tube is attached to a thermometer and immersed in a Thiele tube or an oil bath.

• The bath is heated gently. As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles.

• Heating is continued until a steady stream of bubbles emerges from the capillary tube.

• The heat source is removed, and the bath is allowed to cool slowly.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific volume used for precise density measurements.

Materials:

• Pycnometer (a small glass flask with a ground-glass stopper having a capillary tube)

• Analytical balance

• Liquid sample

• Thermostatic bath

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped off.

• The filled pycnometer is weighed.

• The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g., distilled water) at the same temperature.

• The filled pycnometer with the reference liquid is weighed.

• The density of the sample liquid is calculated using the formula: Density_sample = (mass_sample / mass_reference) * Density_reference

Determination of Solubility (Qualitative)

This protocol provides a general method for assessing the solubility of a compound in various solvents.

Materials:

• Test tubes

• Vortex mixer

• Liquid sample

• A range of solvents (e.g., water, ethanol, acetone, toluene, hexane)

Procedure:

• Approximately 0.1 mL of the liquid sample is added to a clean, dry test tube.

• 1 mL of the solvent is added to the test tube.

• The mixture is agitated vigorously using a vortex mixer for 1-2 minutes.

• The mixture is allowed to stand and is then visually inspected for homogeneity.

• If the mixture is a single clear phase, the compound is considered soluble. If two distinct layers are present or the mixture is cloudy, the compound is considered insoluble or sparingly soluble.

• This procedure is repeated for each solvent to be tested.

Logical and Experimental Workflows

The following diagrams illustrate a conceptual synthesis pathway for Dodecyl N,N-dimethylaminoacetate and a typical experimental workflow for the use of its deuterated analogue as an internal standard in a quantitative bioanalytical assay.

A conceptual workflow for the synthesis of Dodecyl N,N-dimethylaminoacetate.

Workflow for quantitative analysis using a deuterated internal standard.

References

• 1. dodecyl-N,N-dimethylaminoacetate | 121150-43-4 [chemnet.com]
• 2. echemi.com [echemi.com]
• 3. dodecyl-N,N-dimethylaminoacetate | CAS#:121150-43-4 | Chemsrc [chemsrc.com]

An In-depth Technical Guide to Dodecyl N,N-dimethylaminoacetate-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dodecyl N,N-dimethylaminoacetate-d6, a deuterated analogue of the skin penetration enhancer Dodecyl N,N-dimethylaminoacetate. This document details its molecular weight, physicochemical properties, a plausible synthesis protocol, analytical methodologies, and its primary application in transdermal drug delivery.

Core Data Presentation

The quantitative data for the non-deuterated form, Dodecyl N,N-dimethylaminoacetate, is summarized below. The properties of the deuterated form (d6) are expected to be comparable, with the significant difference being the molecular weight.

Property	Value
Molecular Formula	C₁₆H₃₃NO₂
Molecular Weight	271.44 g/mol
Molecular Weight (d6)	277.48 g/mol (calculated)
CAS Number	121150-43-4
Density	0.894 g/cm³
Boiling Point	336.6 °C at 760 mmHg
Flash Point	93.7 °C
Vapour Pressure	0.000111 mmHg at 25°C
Refractive Index	1.45

Experimental Protocols

Synthesis of Dodecyl N,N-dimethylaminoacetate

A plausible and efficient method for the synthesis of Dodecyl N,N-dimethylaminoacetate is through the transesterification of an appropriate starting ester, such as ethyl N,N-dimethylaminoacetate, with 1-dodecanol (B7769020). This method is adapted from the known synthesis of similar N,N-dimethylamino acid esters.

Materials:

• Ethyl N,N-dimethylaminoacetate

• 1-Dodecanol (Dodecyl alcohol)

• Sodium methoxide (B1231860) (as a catalyst)

• Toluene (B28343) (as a solvent)

• Anhydrous sodium sulfate

• Standard laboratory glassware for reflux and distillation

Procedure:

• A reaction mixture of ethyl N,N-dimethylaminoacetate, a stoichiometric excess of 1-dodecanol, and a catalytic amount of sodium methoxide dissolved in toluene is prepared in a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap.

• The mixture is heated to reflux. The ethanol (B145695) formed during the transesterification is removed azeotropically with toluene and collected in the Dean-Stark trap to drive the reaction to completion.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature. The catalyst is neutralized with a mild acid and the resulting salts are removed by filtration.

• The excess toluene and 1-dodecanol are removed under reduced pressure using a rotary evaporator.

• The crude product is then purified by vacuum distillation to yield pure Dodecyl N,N-dimethylaminoacetate.

The synthesis of the deuterated analogue, Dodecyl N,N-dimethylaminoacetate-d6, would involve the use of a deuterated starting material, specifically N,N-di(trideuteromethyl)aminoacetate ethyl ester.

Analytical Methodology: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

The purity and quantification of Dodecyl N,N-dimethylaminoacetate and its deuterated analogue can be effectively determined using HPLC coupled with mass spectrometry.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a binary pump, autosampler, and column oven.

• Mass Spectrometer (e.g., a triple quadrupole or time-of-flight instrument) with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 10 mM Ammonium formate (B1220265) in water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A suitable gradient from a lower to a higher concentration of Mobile Phase B is employed to ensure the separation of the analyte from any impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and specificity.

• Monitored Ions: For Dodecyl N,N-dimethylaminoacetate, the protonated molecule [M+H]⁺ at m/z 272.26 would be monitored. For the d6 analogue, the corresponding ion would be at m/z 278.30.

Visualization of Application Workflow

Dodecyl N,N-dimethylaminoacetate is primarily utilized as a chemical penetration enhancer in transdermal drug delivery systems. Its mechanism of action involves the temporary and reversible disruption of the highly ordered lipid structure of the stratum corneum, the outermost layer of the skin. This disruption increases the fluidity of the lipid bilayers, thereby facilitating the permeation of drug molecules into the deeper layers of the skin and subsequently into the systemic circulation.

Transdermal Drug Delivery Workflow with a Penetration Enhancer.

The logical workflow for the utilization of Dodecyl N,N-dimethylaminoacetate as a penetration enhancer in a transdermal drug delivery system is depicted in the diagram above. The process begins with the topical application of a formulation containing the active pharmaceutical ingredient (API) and the enhancer. The enhancer then interacts with the stratum corneum, disrupting its lipid barrier. This allows for the enhanced permeation of the API through the skin layers, ultimately leading to its absorption into the systemic circulation.

Isotopic Purity of Dodecyl N,N-dimethylaminoacetate-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methods and considerations for determining the isotopic purity of Dodecyl N,N-dimethylaminoacetate-d6. Given the increasing use of deuterated compounds in pharmaceutical research to enhance metabolic stability and pharmacokinetic profiles, rigorous characterization of their isotopic enrichment is paramount.[1][2] This document outlines the fundamental analytical techniques, experimental protocols, and data interpretation strategies pertinent to ensuring the quality of Dodecyl N,N-dimethylaminoacetate-d6.

Introduction to Isotopic Purity

Isotopic purity refers to the percentage of a compound that is enriched with a specific stable isotope, in this case, deuterium (B1214612) (²H or D), at designated positions within the molecule. For Dodecyl N,N-dimethylaminoacetate-d6, the six hydrogen atoms on the two N-methyl groups are substituted with deuterium. The efficacy and safety of deuterated drugs can be influenced by the level of isotopic enrichment; therefore, accurate measurement is critical for regulatory compliance and reliable scientific outcomes.[2]

Synthesis and Potential Isotopic Impurities

The synthesis of Dodecyl N,N-dimethylaminoacetate-d6 would likely involve the use of deuterated reagents. A plausible synthetic route could involve the reaction of dodecylamine (B51217) with a deuterated acetylating agent, followed by N-methylation using a deuterated methyl source. For example, a common method for preparing deuterated dimethylamine (B145610) involves using a deuterated methylation reagent like TsOCD₃.

Potential sources of isotopic impurities include:

• Incomplete Deuteration: The starting materials or reagents may not be 100% deuterated, leading to the presence of partially deuterated or non-deuterated species.

• Hydrogen-Deuterium (H/D) Exchange: During the synthesis or purification process, deuterium atoms at certain positions might exchange with protons from solvents or other reagents.

• Natural Isotopic Abundance: The presence of naturally occurring isotopes of other elements (e.g., ¹³C) can complicate mass spectrometric analysis and must be accounted for in calculations.

Analytical Methodologies for Isotopic Purity Determination

The two primary analytical techniques for determining the isotopic purity of deuterated compounds are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1][3]

Mass Spectrometry

High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS), is a powerful tool for determining isotopic purity.[4][5] The technique separates molecules based on their mass-to-charge ratio (m/z) with high precision, allowing for the differentiation of isotopologues (molecules that differ only in their isotopic composition).

• Sample Preparation: Dissolve a known concentration of Dodecyl N,N-dimethylaminoacetate-d6 in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Chromatographic Separation: Inject the sample into an LC system to separate the analyte of interest from any impurities. An optimized UHPLC method is often employed.

• Mass Spectrometric Analysis: Analyze the eluent using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in positive ion mode, as the tertiary amine is readily protonated.[4][5]

• Data Acquisition: Acquire full scan mass spectra over a relevant m/z range.

• Data Processing:

  • Extract the ion chromatograms for the molecular ions of the expected isotopologues (d0 to d6).

  • Integrate the peak areas for each isotopologue.

  • Correct the observed intensities for the natural abundance of other isotopes (e.g., ¹³C).[6]

  • Calculate the relative abundance of each isotopologue to determine the isotopic purity.

Isotopologue	Theoretical m/z	Observed Intensity (Area)	Corrected Intensity	Relative Abundance (%)
d0 (M+H)⁺	272.2584	1,500	1,450	0.29
d1 (M+H)⁺	273.2647	3,000	2,800	0.56
d2 (M+H)⁺	274.2710	6,000	5,500	1.10
d3 (M+H)⁺	275.2772	12,000	11,000	2.20
d4 (M+H)⁺	276.2835	25,000	23,000	4.60
d5 (M+H)⁺	277.2898	150,000	145,000	29.00
d6 (M+H)⁺	278.2960	350,000	311,250	62.25
Total	500,000	100.00

Note: The data presented in this table is illustrative and serves as an example of how results would be structured.

The isotopic purity is typically reported as the percentage of the desired deuterated species (d6) relative to all other isotopologues.

Isotopic Purity (%) = (Intensity of d6 isotopologue / Sum of intensities of all isotopologues) x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to confirm the location of deuterium atoms and quantify the degree of deuteration.[7][8] Both ¹H NMR and ²H NMR can be employed.

In ¹H NMR, deuterium incorporation is observed indirectly through the disappearance or reduction in the intensity of proton signals at specific chemical shifts.[7] By comparing the integral of a residual proton signal to an internal standard or a non-deuterated portion of the molecule, the percentage of deuteration can be calculated.[7]

• Sample Preparation: Dissolve an accurately weighed amount of Dodecyl N,N-dimethylaminoacetate-d6 and an internal standard in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay to ensure accurate integration.

• Data Analysis:

  • Identify the signal corresponding to the N-methyl protons.

  • Integrate this signal and the signal of the internal standard.

  • Calculate the percentage of residual protons to determine the level of deuteration.

% Deuteration = [1 - (Integral of residual ¹H signal / Integral of reference ¹H signal)] x 100 [7]

²H NMR provides direct detection of deuterium nuclei.[7] While less sensitive than ¹H NMR, it offers an unambiguous confirmation of deuteration and can be used for quantitative analysis by integrating the deuterium signals.[7][8]

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration (Relative)	Assignment
¹H	~2.3	s	0.06	Residual N-CH₃
¹H	~3.2	s	2	O-CH₂-C=O
¹H	~4.1	t	2	O-CH₂-C₁₁H₂₃
¹H	0.8-1.6	m	23	Dodecyl chain
²H	~2.3	s	6	N-(CD₃)₂

Note: The chemical shifts are estimates and the integration for the residual N-CH₃ signal is illustrative of a high degree of deuteration.

Visualization of Experimental Workflows

Conclusion

The determination of the isotopic purity of Dodecyl N,N-dimethylaminoacetate-d6 is a critical step in its characterization for research and drug development purposes. A combination of high-resolution mass spectrometry and NMR spectroscopy provides a comprehensive analysis of both the overall isotopic enrichment and the site-specific incorporation of deuterium.[1][3] Adherence to detailed experimental protocols and careful data analysis is essential for obtaining accurate and reliable results, ensuring the quality and consistency of this deuterated compound.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 3. researchgate.net [researchgate.net]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Safety Data Sheet: Dodecyl N,N-dimethylaminoacetate-d6 - An In-depth Technical Guide

Disclaimer: No specific Safety Data Sheet (SDS) for Dodecyl N,N-dimethylaminoacetate-d6 is publicly available. This guide is compiled based on the safety data for the non-deuterated analogue, Dodecyl N,N-dimethylaminoacetate (CAS No. 112-18-5), and general knowledge of the toxicological impact of deuteration. The safety profiles of deuterated and non-deuterated compounds are often similar; however, differences in metabolism and toxicity can occur.[1][2][3][4][5] This document is intended for informational purposes for researchers, scientists, and drug development professionals and should not replace a formal risk assessment.

Hazard Identification

Dodecyl N,N-dimethylaminoacetate is classified as a hazardous substance. The primary hazards are related to its corrosive and irritant properties, and its toxicity to aquatic life.

GHS Classification:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[6]
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[6]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage.
Hazardous to the Aquatic Environment, Acute Hazard	1	H400: Very toxic to aquatic life.
Hazardous to the Aquatic Environment, Long-term Hazard	1	H410: Very toxic to aquatic life with long lasting effects.[6]

Signal Word: Danger

Hazard Pictograms:

GHS Hazard Pictograms

Toxicological Data

The following tables summarize the available quantitative toxicological data for the non-deuterated Dodecyl N,N-dimethylaminoacetate. The impact of deuteration on these values is not known but is generally expected to be minor for acute toxicity.

Acute Toxicity Data:

Route of Exposure	Species	Value	Reference
Oral (LD50)	Rat	1450 mg/kg	[7]
Dermal (LD50)	Rabbit	> 5000 mg/kg	[8]

Ecotoxicity Data:

Organism	Test	Value	Exposure Time	Reference
Zebra fish (Danio rerio)	LC50	0.7 mg/L	96 hours	[7]
Golden orfe (Leuciscus idus)	LC50	0.5 mg/L	48 hours	[7]

Experimental Protocols

The following are representative experimental protocols based on OECD guidelines for assessing the key toxicological endpoints. The actual studies for Dodecyl N,N-dimethylaminoacetate may have followed similar procedures.

Acute Oral Toxicity - Fixed Dose Procedure (Based on OECD Guideline 420)

This method is designed to estimate the oral LD50 value.[7][9][10]

Workflow for Acute Oral Toxicity (OECD 420)

Skin Corrosion/Irritation (Based on OECD Guideline 439 - In Vitro)

This in vitro test uses a reconstructed human epidermis (RhE) model to assess skin irritation potential.[11][12][13][14][15]

Workflow for In Vitro Skin Irritation (OECD 439)

Serious Eye Damage/Eye Irritation (Based on OECD Guideline 405 - In Vivo)

This in vivo test is typically performed on albino rabbits to assess the potential for a substance to cause eye irritation or damage.[6][16][17][18][19]

References

• 1. salamandra.net [salamandra.net]
• 2. bioscientia.de [bioscientia.de]
• 3. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Applications of Deuterium in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deuterated drug - Wikipedia [en.wikipedia.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. oecd.org [oecd.org]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. mbresearch.com [mbresearch.com]
• 13. x-cellr8.com [x-cellr8.com]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX [slideshare.net]
• 17. nucro-technics.com [nucro-technics.com]
• 18. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 19. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Technical Guide to the Solubility of Dodecyl N,N-dimethylaminoacetate-d6 in Organic Solvents

For the Attention Of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the solubility of Dodecyl N,N-dimethylaminoacetate-d6, a deuterated ester of interest in various research and development applications. Due to the limited availability of public data on this specific isotopically labeled compound, this document provides a comprehensive overview based on the physicochemical properties of its non-deuterated analogue, Dodecyl N,N-dimethylaminoacetate. It includes a qualitative assessment of its expected solubility in a range of common organic solvents, a detailed experimental protocol for determining its precise solubility, and visual workflows to guide the experimental process. This guide is intended to be a foundational resource for scientists and researchers working with this compound.

Introduction

Dodecyl N,N-dimethylaminoacetate is an amino acid ester characterized by a long lipophilic dodecyl chain and a polar tertiary amine group. Its deuterated form, Dodecyl N,N-dimethylaminoacetate-d6, is valuable in tracer studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based bioanalysis. A thorough understanding of its solubility in organic solvents is critical for its effective use in formulation development, reaction chemistry, and purification processes.

Physicochemical Properties

The following table summarizes the known physicochemical properties of the non-deuterated Dodecyl N,N-dimethylaminoacetate. These properties are crucial for predicting its solubility behavior.

Property	Value	Source
CAS Number	121150-43-4	[1][2]
Molecular Formula	C₁₆H₃₃NO₂	[2]
Molecular Weight	271.44 g/mol	[3]
Density	0.894 g/cm³	[1][2]
Boiling Point	336.6 °C at 760 mmHg	[1][2]
Flash Point	93.7 °C	[1][2]
LogP (Predicted)	5.6	[3]
Topological Polar Surface Area	29.5 Ų	[3]

Expected Solubility in Organic Solvents

The chemical structure of Dodecyl N,N-dimethylaminoacetate, featuring a long, nonpolar dodecyl tail and a more polar aminoacetate headgroup, suggests it will behave as a lipophilic compound. The principle of "like dissolves like" is the primary determinant of its solubility.

The following table provides a qualitative prediction of its solubility in various classes of organic solvents.

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Nonpolar Solvents	Hexane, Heptane, Toluene	High	The long dodecyl chain will have strong van der Waals interactions with nonpolar solvents.
Chlorinated Solvents	Dichloromethane, Chloroform	High	These solvents are effective at dissolving a wide range of organic compounds, including those with significant nonpolar character.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Moderate to High	Ethers have an intermediate polarity and can solvate both the alkyl chain and, to a lesser extent, the polar headgroup.
Esters	Ethyl Acetate	Moderate	The polarity is similar to ethers, making it a reasonably good solvent.
Ketones	Acetone, Methyl Ethyl Ketone	Low to Moderate	While more polar, ketones may still offer some solubility, but likely less than nonpolar solvents.
Alcohols	Methanol, Ethanol	Low	The highly polar nature of short-chain alcohols is less compatible with the long nonpolar alkyl chain.
Polar Aprotic Solvents	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Very Low	The high polarity of these solvents makes them poor solvents for highly lipophilic compounds.

Experimental Protocol for Solubility Determination

For precise quantitative data, the following experimental protocol, based on the isothermal shake-flask method, is recommended.

Objective: To determine the equilibrium solubility of Dodecyl N,N-dimethylaminoacetate-d6 in a selected organic solvent at a specified temperature.

Materials:

• Dodecyl N,N-dimethylaminoacetate-d6

• Selected organic solvent(s) of high purity

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Constant temperature orbital shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., HPLC-MS, GC-MS, or NMR)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of Dodecyl N,N-dimethylaminoacetate-d6 to a vial. The presence of undissolved solid at the end of the experiment is necessary to ensure saturation.

  • Accurately record the mass of the compound added.

  • Add a known volume or mass of the organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature environment (e.g., 25 °C) and agitate for a sufficient period to reach equilibrium. A minimum of 24 to 48 hours is recommended, with periodic checks to ensure equilibrium has been reached (i.e., the concentration of the solute in the solution does not change over time).

• Sample Collection and Preparation:

  • Allow the vials to stand undisturbed at the experimental temperature for at least 4 hours to allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a syringe filter into a clean, pre-weighed vial to remove any suspended solid particles.

• Quantification:

  • Accurately weigh the filtered solution.

  • Evaporate the solvent from the filtered solution under a stream of nitrogen or in a vacuum oven at a temperature that will not degrade the solute.

  • Weigh the remaining solid residue. The difference in mass will give the mass of the solvent.

  • Alternatively, a pre-established calibration curve using an appropriate analytical technique (e.g., HPLC-MS) can be used to determine the concentration of the solute in an accurately diluted aliquot of the filtered solution.

• Calculation of Solubility:

  • Calculate the solubility using the following formula: Solubility ( g/100 mL) = (mass of dissolved solute in g / volume of solvent in mL) x 100

  • The solubility can also be expressed in other units such as mg/mL or mol/L.

Visualizations

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps for determining the solubility of Dodecyl N,N-dimethylaminoacetate-d6.

Caption: A flowchart of the experimental workflow for determining solubility.

Molecular Structure and Solubility Relationship

This diagram illustrates the relationship between the molecular structure of Dodecyl N,N-dimethylaminoacetate and its expected solubility characteristics.

Caption: Relationship between molecular structure and expected solubility.

References

• 1. dodecyl-N,N-dimethylaminoacetate | CAS#:121150-43-4 | Chemsrc [chemsrc.com]
• 2. dodecyl-N,N-dimethylaminoacetate | 121150-43-4 [chemnet.com]
• 3. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Dodecyl N,N-dimethylaminoacetate-d6 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl N,N-dimethylaminoacetate is a tertiary amine-containing ester that may be analyzed in various matrices for applications in environmental monitoring, industrial chemical analysis, and potentially in the monitoring of drug delivery systems or related research. Accurate and precise quantification of this analyte in complex matrices can be challenging due to matrix effects and variations in sample preparation and instrument response. The use of a stable isotope-labeled internal standard, such as Dodecyl N,N-dimethylaminoacetate-d6, is the preferred method to overcome these challenges in mass spectrometry-based quantification.[1][2]

This document provides detailed application notes and a general protocol for the quantitative analysis of Dodecyl N,N-dimethylaminoacetate in a biological matrix (plasma) using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Dodecyl N,N-dimethylaminoacetate-d6 as an internal standard.

Principle of Stable Isotope Dilution Mass Spectrometry

Stable isotope-labeled internal standards (SIL-IS) are considered the gold standard for quantitative mass spectrometry because they have nearly identical chemical and physical properties to the analyte of interest.[1] Dodecyl N,N-dimethylaminoacetate-d6 co-elutes with the unlabeled analyte during chromatography and experiences similar extraction recovery and ionization efficiency. By adding a known amount of the SIL-IS to each sample, calibration standard, and quality control sample, the ratio of the analyte peak area to the internal standard peak area can be used to accurately calculate the analyte concentration, compensating for variations in sample processing and instrument performance.[2]

Caption: Principle of stable isotope dilution using Dodecyl N,N-dimethylaminoacetate-d6.

Experimental Protocols

This section outlines a general procedure for the quantification of Dodecyl N,N-dimethylaminoacetate in human plasma. The method is for guidance and should be fully validated for the specific matrix and concentration range of interest.

Materials and Reagents

• Dodecyl N,N-dimethylaminoacetate (Analyte)

• Dodecyl N,N-dimethylaminoacetate-d6 (Internal Standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (with appropriate anticoagulant)

Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Dodecyl N,N-dimethylaminoacetate in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Dodecyl N,N-dimethylaminoacetate-d6 in methanol.

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution in 50% methanol/water to create calibration standards.

• Internal Standard Working Solution (ISWS) (50 ng/mL): Dilute the internal standard stock solution with acetonitrile.

Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for each sample, calibration standard, and quality control (QC) sample.

• To 50 µL of plasma sample, calibration standard, or QC, add 150 µL of the Internal Standard Working Solution (50 ng/mL in acetonitrile).

• Vortex each tube for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

Caption: Experimental workflow for plasma sample preparation.

LC-MS/MS Conditions

The following are suggested starting conditions and may require optimization.

Parameter	Suggested Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 1 minute.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Hypothetical values, require experimental determination
Analyte: Q1: 258.3 -> Q3: 114.1
Internal Standard: Q1: 264.3 -> Q3: 120.1
Collision Energy	Optimize for maximum signal intensity
Dwell Time	100 ms

Quantitative Data Summary

The following table summarizes the expected performance characteristics of a validated LC-MS/MS method using Dodecyl N,N-dimethylaminoacetate-d6 as an internal standard.

Parameter	Expected Performance
Linear Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Accuracy (at LLOQ, LQC, MQC, HQC)	Within ±15% of nominal concentration (±20% at LLOQ)
Precision (at LLOQ, LQC, MQC, HQC)	< 15% Relative Standard Deviation (< 20% at LLOQ)
Extraction Recovery	Consistent between analyte and internal standard
Matrix Effect	Compensated by the internal standard, within acceptable limits

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control

Conclusion

The use of Dodecyl N,N-dimethylaminoacetate-d6 as an internal standard provides a robust and reliable method for the quantitative analysis of Dodecyl N,N-dimethylaminoacetate by LC-MS/MS. This approach effectively mitigates variability from sample preparation and matrix-induced ion suppression or enhancement, leading to high accuracy and precision.[1][2] The protocol presented here serves as a comprehensive guide for researchers and scientists to develop and validate a sensitive and specific assay for a wide range of applications in drug development and scientific research.

References

• 1. shop.bio-connect.nl [shop.bio-connect.nl]
• 2. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dodecyl N,N-dimethylaminoacetate-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis, particularly in complex matrices such as those encountered in drug metabolism and pharmacokinetics (DMPK) studies, the use of a reliable internal standard is paramount for achieving accurate and reproducible results. Stable isotope-labeled internal standards (SIL-IS) are considered the gold standard in mass spectrometry-based bioanalysis. This document provides detailed application notes and protocols for the use of Dodecyl N,N-dimethylaminoacetate-d6 (DDA-d6) as an internal standard for the quantification of its non-deuterated analogue, Dodecyl N,N-dimethylaminoacetate (DDA), and other structurally similar compounds.

DDA-d6 is a deuterated form of DDA, a cationic surfactant. The six deuterium (B1214612) atoms on the N,N-dimethyl group provide a sufficient mass shift for clear differentiation from the analyte in mass spectrometric analysis, while maintaining nearly identical physicochemical properties. This ensures that DDA-d6 co-elutes with the analyte during chromatographic separation and experiences similar ionization efficiency and matrix effects, thereby providing a reliable basis for quantification.

Physicochemical Properties

A summary of the key physicochemical properties of Dodecyl N,N-dimethylaminoacetate and its deuterated internal standard is presented below. These properties are crucial for method development, including the selection of appropriate solvents and chromatographic conditions.

Property	Dodecyl N,N-dimethylaminoacetate	Dodecyl N,N-dimethylaminoacetate-d6
Molecular Formula	C₁₈H₃₇NO₂	C₁₈H₃₁D₆NO₂
Molecular Weight	299.5 g/mol	305.5 g/mol
CAS Number	68310-57-6	Not available
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Solubility	Soluble in methanol (B129727), ethanol, acetonitrile (B52724)	Soluble in methanol, ethanol, acetonitrile
pKa	~4-5 (estimated for the tertiary amine)	~4-5 (estimated for the tertiary amine)

Principle of Isotope Dilution Mass Spectrometry

The use of Dodecyl N,N-dimethylaminoacetate-d6 as an internal standard is based on the principle of isotope dilution mass spectrometry (ID-MS). A known amount of the deuterated standard (DDA-d6) is added to the unknown sample containing the analyte (DDA) at the earliest stage of sample preparation. The ratio of the mass spectrometric signal of the analyte to that of the internal standard is then measured. Since the internal standard and the analyte behave almost identically during sample extraction, cleanup, and ionization, any loss of analyte during these steps is compensated for by a proportional loss of the internal standard. This results in a constant analyte-to-internal standard ratio, leading to highly accurate and precise quantification.

Caption: Workflow for quantitative analysis using an internal standard.

Experimental Protocols

The following protocols provide a general framework for the use of Dodecyl N,N-dimethylaminoacetate-d6 as an internal standard in a typical LC-MS/MS workflow. Optimization of these protocols is essential for specific matrices and analytical instrumentation.

Preparation of Stock and Working Solutions

a. Dodecyl N,N-dimethylaminoacetate (Analyte) Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of Dodecyl N,N-dimethylaminoacetate.

• Dissolve in 10 mL of methanol in a volumetric flask.

• Store at -20°C.

b. Dodecyl N,N-dimethylaminoacetate-d6 (Internal Standard) Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of Dodecyl N,N-dimethylaminoacetate-d6.

• Dissolve in 10 mL of methanol in a volumetric flask.

• Store at -20°C.

c. Working Solutions:

• Prepare a series of working solutions for the calibration curve by serially diluting the analyte stock solution with methanol:water (1:1, v/v).

• Prepare a working solution of the internal standard (e.g., 1 µg/mL) by diluting the internal standard stock solution with methanol:water (1:1, v/v).

Sample Preparation (Protein Precipitation)

This protocol is suitable for plasma or serum samples.

• Pipette 100 µL of the biological sample (plasma, serum, etc.) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (e.g., 1 µg/mL) to each sample, standard, and quality control sample (except for the blank).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Caption: Sample preparation workflow using protein precipitation.

LC-MS/MS Conditions (Illustrative Example)

The following are suggested starting conditions and may require optimization.

a. Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

b. Mass Spectrometry (MS/MS):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

• MRM Transitions (Hypothetical):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dodecyl N,N-dimethylaminoacetate	300.3	58.1	20
Dodecyl N,N-dimethylaminoacetate-d6	306.3	64.1	20

Note: The specific MRM transitions and collision energies should be determined by direct infusion of the analyte and internal standard into the mass spectrometer.

Data Analysis and Quantitative Results

The concentration of the analyte in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to a calibration curve. The calibration curve is generated by plotting the peak area ratio against the known concentration of the standards.

Example Calibration Curve Data (Illustrative)

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,100	0.025
5	6,300	50,500	0.125
10	12,600	50,200	0.251
50	63,500	50,800	1.250
100	127,000	50,600	2.510
500	640,000	51,000	12.549
1000	1,280,000	50,900	25.147

A linear regression of the calibration curve should yield a correlation coefficient (r²) of >0.99 for an acceptable assay.

Conclusion

Dodecyl N,N-dimethylaminoacetate-d6 serves as an excellent internal standard for the sensitive and accurate quantification of its non-deuterated counterpart and related analytes by LC-MS/MS. Its use, in conjunction with the principles of isotope dilution, allows for the mitigation of variability introduced during sample preparation and analysis. The protocols provided herein offer a solid foundation for method development, which should be further optimized and validated according to regulatory guidelines for specific research and drug development applications.

Application Note: Quantitative Analysis of Dodecyl N,N-dimethylaminoacetate using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dodecyl N,N-dimethylaminoacetate (DDAA), a tertiary amine ester, is utilized as a surfactant and is of significant interest in pharmaceutical formulations as a skin penetration enhancer.[1][2] Its amphiphilic nature allows it to interact with the stratum corneum, thereby facilitating the transdermal delivery of various active pharmaceutical ingredients.[2] Accurate and precise quantification of DDAA in formulation bases, biological matrices during preclinical studies, or in cleaning validation protocols is crucial for quality control, pharmacokinetic assessments, and ensuring product consistency.

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Dodecyl N,N-dimethylaminoacetate. The method employs a stable isotope-labeled internal standard, Dodecyl N,N-dimethylaminoacetate-d6, to ensure high accuracy and precision by correcting for matrix effects and variations in sample processing and instrument response. Such methods are essential for monitoring levels of surfactants in various samples.[3][4]

Experimental Protocols

1. Materials and Reagents

• Dodecyl N,N-dimethylaminoacetate (Analyte)

• Dodecyl N,N-dimethylaminoacetate-d6 (Internal Standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Control matrix (e.g., blank formulation base, plasma)

2. Standard and Sample Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Dodecyl N,N-dimethylaminoacetate and Dodecyl N,N-dimethylaminoacetate-d6 in separate volumetric flasks using methanol.

• Working Standard Solutions:

  • Prepare serial dilutions of the DDAA primary stock solution in a 50:50 mixture of acetonitrile and water to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the Dodecyl N,N-dimethylaminoacetate-d6 primary stock solution with a 50:50 acetonitrile/water mixture.

• Sample Preparation (Protein Precipitation):

  • Pipette 50 µL of the sample (calibration standard, quality control sample, or unknown sample) into a 1.5 mL microcentrifuge tube.

  • Add 150 µL of the Internal Standard Working Solution (100 ng/mL) in acetonitrile.

  • Vortex for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer 100 µL of the supernatant to an HPLC vial for analysis.

3. LC-MS/MS Method

The analysis is performed using a UHPLC system coupled to a triple quadrupole mass spectrometer.[3]

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • Gradient:

    • 0-0.5 min: 5% B

    • 0.5-2.5 min: 5% to 95% B

    • 2.5-3.5 min: Hold at 95% B

    • 3.5-3.6 min: 95% to 5% B

    • 3.6-5.0 min: Hold at 5% B (Re-equilibration)

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

Data Presentation

Table 1: Optimized Mass Spectrometry Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Dodecyl N,N-dimethylaminoacetate	272.3	116.1	100	15
Dodecyl N,N-dimethylaminoacetate-d6	278.3	122.1	100	15

Note: Precursor ion for DDAA corresponds to [M+H]+ (Calculated Exact Mass: 271.25).[5] The -d6 internal standard has a mass shift of +6 Da.

Table 2: Calibration Curve for Dodecyl N,N-dimethylaminoacetate

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	2,150	1,050,000	0.0020
5	10,800	1,065,000	0.0101
10	22,500	1,040,000	0.0216
50	115,000	1,055,000	0.1090
100	230,000	1,030,000	0.2233
250	580,000	1,060,000	0.5472
500	1,120,000	1,045,000	1.0718
1000	2,250,000	1,050,000	2.1429
Linearity (R²)	0.9995

Table 3: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6) Mean Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day (n=18) Mean Conc. (ng/mL)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LQC	3	2.95	98.3	4.5	2.98	99.3	5.1
MQC	80	82.1	102.6	3.1	81.5	101.9	3.8
HQC	800	790.4	98.8	2.5	795.2	99.4	3.2

Visualizations

Figure 1. Experimental workflow for the quantitative analysis of DDAA.

Figure 2. Principle of stable isotope-labeled internal standard use.

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of Dodecyl N,N-dimethylaminoacetate in various matrices. The use of its deuterated analog, Dodecyl N,N-dimethylaminoacetate-d6, as an internal standard effectively compensates for potential variations, leading to excellent accuracy and precision. This method is well-suited for applications in pharmaceutical development, quality control, and pharmacokinetic studies where dependable measurement of DDAA is required.

References

• 1. EP1428816A1 - Method for the manufacture of dodecyl 2-(n,n-dimethylamino)-propionate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. shimadzu.com [shimadzu.com]
• 4. lcms.cz [lcms.cz]
• 5. echemi.com [echemi.com]

Application Notes and Protocols for Dodecyl N,N-dimethylaminoacetate-d6 in Protein Solubilization Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl N,N-dimethylaminoacetate-d6 is a deuterated, zwitterionic surfactant designed for the solubilization and stabilization of proteins, particularly membrane proteins, for structural and functional studies. As an amino acid-based surfactant, it offers a biocompatible and mild alternative to harsher ionic detergents, minimizing protein denaturation. The zwitterionic nature of Dodecyl N,N-dimethylaminoacetate, conferred by a quaternary ammonium (B1175870) cation and a carboxylate anion, allows it to remain electrically neutral over a broad pH range. This property is advantageous in various downstream applications, including chromatography and spectroscopic analyses.

The deuteration of the N,N-dimethyl groups (d6) makes this surfactant particularly valuable for Nuclear Magnetic Resonance (NMR) spectroscopy studies. By replacing protons with deuterium (B1214612) atoms, the overwhelming solvent or detergent signals in ¹H NMR are significantly reduced, leading to cleaner spectra and improved resolution for the protein of interest.

These application notes provide a comprehensive guide to the use of Dodecyl N,N-dimethylaminoacetate-d6 for protein solubilization, including its physicochemical properties, detailed experimental protocols, and relevant biological context.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Dodecyl N,N-dimethylaminoacetate is essential for its effective application. The following table summarizes key properties.

Property	Value	Reference(s)
Chemical Name	Dodecyl N,N-dimethylaminoacetate-d6	N/A
Synonyms	Dodecyl N,N-dimethylglycinate-d6	N/A
Molecular Formula	C₁₆H₂₇D₆NO₂	N/A
Molecular Weight	~277.5 g/mol	N/A
Appearance	White to off-white solid	N/A
Critical Micelle Concentration (CMC)	~1.5 mM (for non-deuterated analog)	[1]
Boiling Point	336.6°C at 760 mmHg (for non-deuterated)	[2][3]
Density	0.894 g/cm³ (for non-deuterated)	[2][3]

Note: Due to the limited availability of specific data for the d6 variant, some properties are listed for the non-deuterated analog, Dodecyl N,N-dimethylaminoacetate.

Applications in Protein Solubilization

Dodecyl N,N-dimethylaminoacetate-d6 is particularly well-suited for:

• Solubilization of integral membrane proteins: Its amphipathic nature allows for the disruption of the lipid bilayer and the formation of protein-detergent micelles.

• Stabilization of purified proteins: By mimicking a membrane-like environment, it can help maintain the native conformation and activity of solubilized proteins.

• NMR spectroscopy: The deuterated head group minimizes interference in ¹H NMR experiments, enabling detailed structural analysis of the solubilized protein.

• Mass spectrometry-compatible proteomics workflows: While not an acid-labile surfactant, its zwitterionic nature can offer better compatibility with downstream mass spectrometry than traditional ionic detergents, though some removal steps may still be necessary.

Experimental Protocols

The following protocols are adapted from established methods for structurally similar zwitterionic surfactants and should be optimized for the specific protein of interest.

Protocol 1: Solubilization of Membrane Proteins from Cell Culture

This protocol provides a general framework for the extraction of membrane proteins from cultured cells.

Materials:

• Cell pellet expressing the protein of interest

• Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 1 mM EDTA, Protease Inhibitor Cocktail

• Solubilization Buffer: Lysis Buffer containing Dodecyl N,N-dimethylaminoacetate-d6

• Wash Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, Dodecyl N,N-dimethylaminoacetate-d6 at 1x CMC (~1.5 mM)

• Elution Buffer (example for His-tagged proteins): Wash Buffer with 250 mM Imidazole

• Dounce homogenizer or sonicator

• Ultracentrifuge

Procedure:

• Cell Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer. Lyse the cells using a Dounce homogenizer or sonicator on ice.

• Membrane Isolation: Centrifuge the lysate at 10,000 x g for 20 minutes at 4°C to pellet nuclei and cell debris. Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the cell membranes.

• Solubilization: Discard the supernatant and resuspend the membrane pellet in Solubilization Buffer. A good starting concentration for Dodecyl N,N-dimethylaminoacetate-d6 is 2-5 times its CMC (e.g., 3.0 - 7.5 mM). The optimal detergent-to-protein ratio (w/w) should be determined empirically, often starting in the range of 2:1 to 10:1.

• Incubation: Incubate the mixture for 1-2 hours at 4°C with gentle agitation (e.g., end-over-end rotation) to allow for complete solubilization.

• Clarification: Centrifuge the mixture at 100,000 x g for 1 hour at 4°C to pellet any insoluble material.

• Downstream Processing: The supernatant, containing the solubilized protein-detergent complexes, can now be used for downstream applications such as affinity chromatography. Ensure all subsequent buffers contain Dodecyl N,N-dimethylaminoacetate-d6 at a concentration above its CMC to maintain protein solubility.

Protocol 2: In-Solution Digestion for Proteomics

This protocol is designed for the preparation of protein samples for mass spectrometry analysis.

Materials:

• Solubilized protein sample (from Protocol 1)

• Reduction Solution: 10 mM Dithiothreitol (DTT) in 50 mM Ammonium Bicarbonate

• Alkylation Solution: 55 mM Iodoacetamide (IAA) in 50 mM Ammonium Bicarbonate

• Trypsin solution (mass spectrometry grade)

• Quenching Solution: 10% Trifluoroacetic Acid (TFA) or Formic Acid (FA)

• C18 desalting spin columns

Procedure:

• Protein Quantification: Determine the protein concentration of the solubilized sample using a compatible protein assay (e.g., BCA assay, being mindful of potential detergent interference).

• Reduction: To a known amount of protein, add DTT to a final concentration of 10 mM. Incubate at 56°C for 30 minutes.

• Alkylation: Cool the sample to room temperature. Add IAA to a final concentration of 20 mM and incubate in the dark for 30 minutes.

• Dilution: Dilute the sample with 50 mM Ammonium Bicarbonate to reduce the concentration of Dodecyl N,N-dimethylaminoacetate-d6 to below 0.1%.

• Digestion: Add trypsin at an enzyme-to-protein ratio of 1:50 (w/w) and incubate overnight at 37°C.

• Quenching: Stop the digestion by adding TFA or FA to a final concentration of 0.5-1% (pH < 3).

• Desalting: Desalt the peptide mixture using C18 spin columns according to the manufacturer's instructions.

• Analysis: The eluted peptides are ready for analysis by LC-MS/MS.

Visualizations

Experimental Workflow

Caption: General experimental workflow for protein solubilization.

Example Signaling Pathway: EGFR Activation

The solubilization of membrane proteins like the Epidermal Growth Factor Receptor (EGFR) is crucial for studying their role in signaling pathways.

Caption: Simplified EGFR signaling pathway.

Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Low Protein Solubilization Yield	- Insufficient detergent concentration.- Inadequate incubation time or temperature.- Suboptimal buffer conditions (pH, ionic strength).	- Increase Dodecyl N,N-dimethylaminoacetate-d6 concentration (up to 10x CMC).- Increase incubation time and/or optimize temperature.- Screen a range of pH and salt concentrations.
Protein Precipitation After Solubilization	- Detergent concentration fell below the CMC during dilution.- Instability of the protein in the detergent.	- Ensure all buffers in subsequent steps contain the detergent at >1x CMC.- Add stabilizing agents like glycerol (B35011) or specific lipids.
Interference in Downstream Assays	- High detergent concentration.	- Reduce detergent concentration to the lowest possible level that maintains solubility.- For mass spectrometry, ensure efficient removal through desalting.

Conclusion

Dodecyl N,N-dimethylaminoacetate-d6 is a versatile and mild zwitterionic surfactant with significant potential for the solubilization and study of proteins, especially membrane proteins. Its deuterated nature provides a distinct advantage for NMR-based structural biology. While the protocols provided offer a solid starting point, empirical optimization is crucial for achieving the best results for each specific protein of interest. By carefully considering the physicochemical properties and following a systematic approach to solubilization, researchers can leverage this reagent to advance their understanding of protein structure and function.

References

• 1. Anatrace.com [anatrace.com]
• 2. dodecyl-N,N-dimethylaminoacetate | CAS#:121150-43-4 | Chemsrc [chemsrc.com]
• 3. dodecyl-N,N-dimethylaminoacetate | 121150-43-4 [chemnet.com]

Application Notes and Protocols for Membrane Protein Research using Dodecyl N,N-dimethylaminoacetate-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl N,N-dimethylaminoacetate-d6 (DDAA-d6) is a deuterated zwitterionic surfactant designed for the solubilization, stabilization, and characterization of membrane proteins. Its unique properties make it a valuable tool in structural biology, particularly for Nuclear Magnetic Resonance (NMR) spectroscopy, as well as in functional assays and mass spectrometry-based proteomics. The deuteration of the N,N-dimethyl groups minimizes solvent-derived proton signals in NMR experiments, thereby enhancing spectral quality and resolution. This document provides detailed application notes and protocols for the effective use of DDAA-d6 in membrane protein research.

Physicochemical Properties

Table 1: Physicochemical Properties of Dodecyl N,N-dimethylaminoacetate (DDAA)

Property	Value	Notes
Chemical Formula	C₁₆H₃₃NO₂
Molecular Weight	271.44 g/mol	For the non-deuterated form.
d6-Isotopologue Formula	C₁₆H₂₇D₆NO₂	Assuming deuteration on the N,N-dimethyl groups.
d6-Isotopologue Molecular Weight	277.48 g/mol	Assuming deuteration on the N,N-dimethyl groups.
Appearance	White to off-white solid
Critical Micelle Concentration (CMC)	~1.5 mM - 4.3 mM	Published values vary. It is recommended to determine the CMC experimentally under specific buffer and temperature conditions.
Aggregation Number (Nagg)	Not available in literature	This value represents the average number of detergent monomers in a micelle. Experimental determination via techniques like light scattering or fluorescence quenching is recommended.
Charge	Zwitterionic	Possesses both a positive (quaternary ammonium) and a negative (carboxylate) charge, resulting in a net neutral charge over a wide pH range.

Key Applications in Membrane Protein Research

DDAA-d6 is a versatile tool with several key applications in the study of membrane proteins:

• Solubilization and Extraction: Its zwitterionic nature allows for the effective disruption of lipid-lipid and lipid-protein interactions to extract membrane proteins from the cell membrane while being generally milder than ionic detergents, thus preserving protein integrity.

• Stabilization: Once solubilized, DDAA-d6 forms micelles that create a membrane-mimetic environment, stabilizing the native conformation of the membrane protein in aqueous solutions.

• Structural Biology (NMR Spectroscopy): The primary application of the d6 variant is in solution NMR studies. The six deuterium (B1214612) atoms on the N,N-dimethyl groups significantly reduce the proton signal from the detergent, which would otherwise obscure the signals from the protein of interest. This leads to cleaner spectra and more reliable structural data.

• Functional Assays: By maintaining the protein in a folded and active state, DDAA-d6 is suitable for use in various functional assays, including ligand binding and enzyme kinetics.

• Mass Spectrometry (Proteomics): Zwitterionic detergents are often more compatible with mass spectrometry than ionic detergents. While detergent removal is still recommended, DDAA can be a good choice for initial solubilization in bottom-up and top-down proteomics workflows.

Experimental Protocols

Protocol 1: Solubilization and Extraction of Membrane Proteins

This protocol provides a general guideline for the solubilization of membrane proteins from E. coli cell membranes. Optimization of detergent concentration, buffer composition, and incubation time is often necessary for each specific protein.

Materials:

• E. coli cell paste expressing the target membrane protein

• Lysis Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM EDTA, 1 mM DTT, Protease Inhibitor Cocktail

• Solubilization Buffer: Lysis Buffer containing the desired concentration of DDAA-d6 (typically 2-5x CMC)

• Ultracentrifuge

Procedure:

• Cell Lysis: Resuspend the E. coli cell paste in ice-cold Lysis Buffer (e.g., 5 mL per gram of paste). Lyse the cells using a French press, sonication, or other appropriate methods.

• Membrane Isolation: Centrifuge the cell lysate at 10,000 x g for 20 minutes at 4°C to remove cell debris. Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the cell membranes.

• Solubilization: Discard the supernatant and resuspend the membrane pellet in Solubilization Buffer. The final protein concentration should be in the range of 5-10 mg/mL.

• Incubation: Incubate the suspension at 4°C for 1-2 hours with gentle agitation (e.g., end-over-end rotation) to allow for complete solubilization.

• Clarification: Centrifuge the solubilized membrane suspension at 100,000 x g for 1 hour at 4°C to pellet any insoluble material.

• Collection: Carefully collect the supernatant containing the solubilized membrane protein-DDAA-d6 complexes for downstream applications.

Workflow for Membrane Protein Solubilization

Caption: Workflow for the solubilization and extraction of membrane proteins using DDAA-d6.

Protocol 2: Preparation of a Membrane Protein Sample for NMR Spectroscopy

This protocol outlines the preparation of a uniformly ¹⁵N-labeled membrane protein in DDAA-d6 micelles for solution NMR studies.

Materials:

• Purified, ¹⁵N-labeled membrane protein solubilized in a standard detergent (e.g., DDM)

• NMR Buffer: 20 mM Sodium Phosphate pH 6.5, 50 mM NaCl, 1 mM EDTA, 0.02% NaN₃

• DDAA-d6 stock solution (e.g., 10% w/v in NMR Buffer)

• Deuterium oxide (D₂O)

• NMR tubes

Procedure:

• Detergent Exchange (Optional but Recommended): If the protein is in a different detergent, exchange it into DDAA-d6 using affinity chromatography. Equilibrate the column with NMR Buffer containing DDAA-d6 at a concentration above its CMC (e.g., 5 mM).

• Concentration: Concentrate the protein-DDAA-d6 sample to the desired concentration for NMR (typically 0.1 - 1 mM) using a centrifugal concentrator with an appropriate molecular weight cutoff.

• Buffer Exchange: Perform several cycles of dilution with NMR Buffer and reconcentration to ensure complete buffer exchange.

• Final Preparation: Adjust the final protein concentration and add D₂O to a final concentration of 5-10% (v/v) for the NMR lock.

• Transfer to NMR Tube: Transfer the final sample to a clean, high-quality NMR tube.

Logical Flow for NMR Sample Preparation

Caption: Logical flow for preparing a membrane protein sample in DDAA-d6 for NMR analysis.

Data Presentation

Table 2: Comparison of Commonly Used Zwitterionic Detergents

Detergent	Abbreviation	Typical CMC (mM)	Typical Aggregation Number	Key Features
Dodecyl N,N-dimethylaminoacetate	DDAA	~1.5 - 4.3	Not Reported	Mild, zwitterionic, good for solubilization and functional studies. d6-variant ideal for NMR.
Dodecylphosphocholine	DPC (Fos-Choline-12)	~1.1	~50	Widely used in NMR, forms small micelles. Can be denaturing for some proteins.
3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate	CHAPS	~4-8	~10	Steroid-based, useful for preserving protein-protein interactions.
Lauryldimethylamine oxide	LDAO	~1-2	~75	Forms relatively small micelles, can be charge-reducing in mass spectrometry.

Signaling Pathway Visualization (Hypothetical)

The following diagram illustrates a hypothetical signaling pathway involving a G-protein coupled receptor (GPCR) that could be studied using DDAA-d6 for solubilization and structural analysis.

Hypothetical GPCR Signaling Pathway

Caption: Hypothetical GPCR signaling cascade that can be investigated using DDAA-d6.

Conclusion

Dodecyl N,N-dimethylaminoacetate-d6 is a promising tool for researchers working with membrane proteins. Its zwitterionic nature provides a balance of effective solubilization and mildness, while the deuterated headgroup is particularly advantageous for high-resolution NMR studies. By carefully considering its physicochemical properties and optimizing experimental protocols, scientists can leverage DDAA-d6 to advance our understanding of membrane protein structure, function, and their roles in health and disease. Further experimental characterization of its aggregation number will be beneficial for the scientific community.

Application Notes: The Role of Dodecyl N,N-dimethylaminoacetate-d6 in the Analysis of Drug Delivery Systems

Introduction

Dodecyl N,N-dimethylaminoacetate (DDAA) is a chemical enhancer used in transdermal drug delivery systems to improve the permeation of therapeutic agents across the skin barrier.[1][2][3] As a surfactant and penetration enhancer, DDAA reversibly decreases the skin's barrier resistance, facilitating the absorption of various drugs.[1][3] The concentration of DDAA within a formulation and its subsequent distribution in biological systems are critical parameters that can influence both the efficacy and safety of a drug product. Therefore, accurate and precise quantification of DDAA is essential during formulation development, quality control, and preclinical or clinical studies.

Dodecyl N,N-dimethylaminoacetate-d6 (DDAA-d6) is the deuterated form of DDAA. It is not typically used as a functional excipient itself but serves a crucial role as an internal standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based methods.[4][5][6]

Principle of Stable Isotope Dilution

The use of a deuterated internal standard like DDAA-d6 is considered the gold standard in quantitative mass spectrometry.[5] This technique, known as stable isotope dilution analysis, relies on the principle that a stable, isotopically labeled version of the analyte (the compound of interest) is chemically and physically almost identical to the non-labeled analyte.[5][6]

Key advantages of using DDAA-d6 as an internal standard include:

• Correction for Matrix Effects: Biological samples like plasma or tissue homogenates are complex and can suppress or enhance the ionization of the analyte in the mass spectrometer's source, leading to inaccurate results.[4][5] Since DDAA-d6 behaves nearly identically to DDAA during sample preparation and ionization, it experiences the same matrix effects, allowing for reliable correction.[5][6]

• Compensation for Variability: It accounts for procedural variations during sample preparation, such as extraction losses and pipetting errors.[4]

• Improved Accuracy and Precision: By normalizing the response of the analyte (DDAA) to the response of the internal standard (DDAA-d6), the method achieves higher accuracy and precision.[4][7]

• Co-elution: DDAA-d6 co-elutes with DDAA chromatographically, ensuring that both compounds are subjected to the same conditions at the same time, which is a critical feature for an ideal internal standard.[8]

Protocols: Quantification of Dodecyl N,N-dimethylaminoacetate in Human Plasma

1. Objective

To provide a detailed protocol for the quantification of Dodecyl N,N-dimethylaminoacetate (DDAA) in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and Dodecyl N,N-dimethylaminoacetate-d6 (DDAA-d6) as an internal standard.

2. Materials and Reagents

• Analytes: Dodecyl N,N-dimethylaminoacetate (DDAA), Dodecyl N,N-dimethylaminoacetate-d6 (DDAA-d6)

• Solvents: Acetonitrile (B52724) (HPLC or LC-MS grade), Methanol (HPLC or LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (18.2 MΩ·cm)

• Biological Matrix: Blank human plasma (K2-EDTA)

• Supplies: 1.5 mL polypropylene (B1209903) microcentrifuge tubes, analytical balance, volumetric flasks, pipettes

3. Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an electrospray ionization (ESI) source

• Centrifuge capable of >12,000 x g

• Vortex mixer

4. Preparation of Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of DDAA and DDAA-d6 into separate 5 mL volumetric flasks.

  • Dissolve and bring to volume with methanol.

• Working Standard Solutions (for Calibration Curve):

  • Perform serial dilutions of the DDAA primary stock solution with 50:50 (v/v) acetonitrile:water to prepare working standards at concentrations ranging from 10 ng/mL to 10,000 ng/mL.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the DDAA-d6 primary stock solution with 50:50 (v/v) acetonitrile:water to achieve a final concentration of 100 ng/mL.

5. Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for blanks, calibration standards (CS), quality control (QC) samples, and unknown samples.

• Pipette 50 µL of blank human plasma into each tube (for unknowns, use 50 µL of the respective sample).

• For calibration standards, spike 5 µL of the appropriate DDAA working standard solution into the blank plasma. For blanks, add 5 µL of 50:50 acetonitrile:water.

• Add 10 µL of the IS working solution (100 ng/mL DDAA-d6) to all tubes except the blank.

• Add 200 µL of acetonitrile (containing 0.1% formic acid) to all tubes to precipitate plasma proteins.

• Vortex each tube for 30 seconds.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean injection vial or 96-well plate.

• Inject 5-10 µL onto the LC-MS/MS system.

6. Data and Results

Quantitative data should be summarized for clarity. The following tables provide examples of typical instrument parameters and calibration curve performance.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Condition
LC System
Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	20% B to 95% B over 3 min, hold at 95% B for 1 min, re-equilibrate
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (DDAA)	[Parent Ion m/z] -> [Fragment Ion m/z] (e.g., 272.3 -> 116.1)
MRM Transition (DDAA-d6)	[Parent Ion m/z + 6] -> [Fragment Ion m/z + 6] (e.g., 278.3 -> 122.1)
Ion Spray Voltage	5500 V
Source Temperature	500°C
Dwell Time	100 ms

Note: Specific m/z (mass-to-charge ratio) transitions for DDAA and DDAA-d6 must be optimized experimentally on the specific mass spectrometer being used.

Table 2: Example Calibration Curve Data

Standard Conc. (ng/mL)	Analyte/IS Peak Area Ratio (Mean)	Accuracy (%)	Precision (%CV)
1.0	0.015	105.3	6.8
5.0	0.078	101.2	4.5
25	0.395	98.7	3.1
100	1.581	99.5	2.5
500	7.995	100.8	1.9
1000	16.021	102.1	2.2
Linearity (r²)	>0.995
Range	1.0 - 1000 ng/mL

Visualizations

The following diagrams illustrate the experimental workflow and the analytical principle.

References

• 1. Dodecyl N,N-dimethylamino acetate and azone enhance drug penetration across human, snake, and rabbit skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. japer.in [japer.in]
• 3. Penetration enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Note: Quantitative Analysis of Dodecyl N,N-dimethylaminoacetate using a Deuterated Internal Standard by LC-MS/MS

Introduction

Dodecyl N,N-dimethylaminoacetate is a quaternary ammonium (B1175870) compound (QAC) that can function as a cationic surfactant. The analysis of surfactants is crucial in various fields, including environmental monitoring, food safety, and product quality control.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful and widely used technique for the sensitive and selective quantification of such compounds.[2] Due to the complexity of sample matrices, matrix effects can significantly impact the accuracy and precision of quantification. The use of a stable isotope-labeled internal standard, such as Dodecyl N,N-dimethylaminoacetate-d6, is the gold standard for mitigating these effects.[3] A deuterated internal standard co-elutes with the analyte and experiences similar ionization suppression or enhancement, thus providing reliable correction and leading to highly accurate and precise results.[3]

This application note details a robust LC-MS/MS method for the quantification of Dodecyl N,N-dimethylaminoacetate in a representative matrix, utilizing Dodecyl N,N-dimethylaminoacetate-d6 as the internal standard. The method employs a simple protein precipitation step for sample preparation and a reversed-phase chromatographic separation.

Experimental Protocols

1. Materials and Reagents

• Dodecyl N,N-dimethylaminoacetate (Analyte)

• Dodecyl N,N-dimethylaminoacetate-d6 (Internal Standard, IS)

• Acetonitrile (B52724) (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Formate (B1220265) (LC-MS Grade)

• Ultrapure Water

• Control Matrix (e.g., Human Plasma, Wastewater)

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and the internal standard (IS) in methanol.

• Intermediate and Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of acetonitrile and water.[3] These solutions will be used to build the calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a concentration that provides a stable and robust signal in the mass spectrometer.[3] A typical concentration might be 100 ng/mL.

3. Sample Preparation (Protein Precipitation)

This protocol is suitable for biological fluids like plasma or serum.[3]

• Pipette 100 µL of the sample (calibrator, quality control, or unknown) into a microcentrifuge tube.

• Add 10 µL of the Internal Standard Spiking Solution to every tube.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.[3]

• Vortex vigorously for 30 seconds.[3]

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[3]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[3]

4. LC-MS/MS Instrumentation and Conditions

The analysis of quaternary ammonium compounds is typically performed using a C18 analytical column with a mobile phase containing acetonitrile and water, often with additives like formic acid or ammonium formate to improve peak shape and ionization.[2][4]

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes, hold for 2 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Gas Flow	Instrument Dependent

Quantitative Data Summary

The following tables summarize the optimized mass spectrometry parameters and representative method performance data. The MRM transitions are based on the molecular weight of Dodecyl N,N-dimethylaminoacetate (C16H33NO2, MW: 271.44 g/mol ) and its d6-labeled counterpart.[5]

Table 1: Optimized MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Dodecyl N,N-dimethylaminoacetate	272.3	114.1	100	15
Dodecyl N,N-dimethylaminoacetate-d6	278.3	120.1	100	15

Table 2: Method Validation Performance (Example Data)

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995[4]
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL[4][6]
Precision (%RSD)	< 15%
Accuracy (%Recovery)	85 - 115%[4][6]

Mandatory Visualization

The following diagram illustrates the complete experimental workflow from sample receipt to final data analysis.

Caption: Workflow for the quantification of Dodecyl N,N-dimethylaminoacetate.

References

• 1. Analysis of surfactants by mass spectrometry: Coming to grips with their diversity: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Determination of five quaternary ammonium compounds in foodstuffs using high performance liquid chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. echemi.com [echemi.com]
• 6. LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dodecyl N,N-dimethylaminoacetate-d6 in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl N,N-dimethylaminoacetate-d6 (DDAA-d6) is a deuterated surfactant of significant interest in Nuclear Magnetic Resonance (NMR) spectroscopy. The replacement of six hydrogen atoms on the N,N-dimethyl groups with deuterium (B1214612) offers distinct advantages in ¹H NMR studies.[1][2][3][4] Primarily, it minimizes the solvent or additive signal in the proton spectrum, allowing for unobstructed observation of analyte signals.[2][3] This property is particularly valuable in quantitative NMR (qNMR) for purity determination and in the study of molecular interactions, such as drug-micelle systems, where the surfactant's own signals could otherwise obscure the signals of the molecule of interest.[5] Furthermore, the deuterium signal can be used by the NMR spectrometer for field/frequency locking, enhancing the stability and resolution of the spectra.[2][3]

These application notes provide a comprehensive overview of the utility of DDAA-d6 in NMR spectroscopy, with detailed protocols for its use as an internal standard in quantitative analysis and as a component of deuterated micelles for studying drug-biomimetic membrane interactions.

Key Applications

Internal Standard for Quantitative NMR (qNMR)

In qNMR, an internal standard is crucial for accurate quantification of an analyte.[6][7][8] DDAA-d6 can serve as an excellent internal standard in specific applications due to the sharp singlet produced by its dodecyl chain protons, which can be positioned in a region of the spectrum free from analyte signals. The deuteration of the N,N-dimethyl group prevents potential overlap with analyte signals in the methyl region.

Advantages of DDAA-d6 as a qNMR Internal Standard:

• Signal Simplicity: The long alkyl chain produces distinct signals that can be used for quantification.

• Reduced Signal Overlap: Deuteration of the N,N-dimethyl group eliminates its proton signal, reducing spectral crowding.

• Chemical Stability: The compound is chemically inert under typical NMR conditions.

• Solubility: It exhibits good solubility in a range of deuterated organic solvents.

Formation of Deuterated Micelles for Drug Interaction Studies

The amphiphilic nature of DDAA-d6 allows it to form micelles in aqueous solutions. Using a deuterated surfactant is highly advantageous in studying the interaction of drugs with these micelles, which can serve as simple models for biological membranes.[5] The absence of overwhelming surfactant proton signals allows for the clear observation of changes in the drug's NMR spectrum upon binding to the micelle.[5] Techniques such as Saturation Transfer Difference (STD) NMR and Diffusion-Ordered Spectroscopy (DOSY) can be effectively employed.[5][9]

Applications in Drug Development:

• Determination of Drug Partitioning: Quantifying the extent to which a drug partitions into the hydrophobic core of the micelle.

• Mapping Binding Epitopes: Identifying the specific parts of a drug molecule that interact with the micelle.[9]

• Studying Drug Conformation: Observing conformational changes in a drug upon binding to a biomimetic surface.

• Screening for Drug-Membrane Interactions: High-throughput screening of compound libraries for membrane-binding properties.[10]

Experimental Protocols

Protocol for Quantitative NMR (qNMR) using DDAA-d6 as an Internal Standard

This protocol outlines the steps for determining the purity of a hypothetical analyte, "Compound X," using DDAA-d6 as an internal standard.

Materials:

• Dodecyl N,N-dimethylaminoacetate-d6 (DDAA-d6) of known purity

• Compound X (analyte)

• Deuterated solvent (e.g., Chloroform-d, DMSO-d6)[11]

• High-precision analytical balance

• NMR tubes and spectrometer

Procedure:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh approximately 20 mg of DDAA-d6 into a 10 mL volumetric flask.

  • Dissolve the DDAA-d6 in the chosen deuterated solvent and fill to the mark.

  • Calculate the exact concentration of the DDAA-d6 stock solution.

• Preparation of the Sample for NMR Analysis:

  • Accurately weigh approximately 10 mg of Compound X into a vial.

  • Add a precise volume (e.g., 500 µL) of the DDAA-d6 stock solution to the vial.

  • Ensure complete dissolution of Compound X.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest for accurate integration.

  • Use a 90° pulse angle for maximum signal intensity.[8]

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from Compound X and a well-resolved signal from the dodecyl chain of DDAA-d6.

  • Calculate the purity of Compound X using the following equation:

  Where:

  • Iₓ and Iᵢₛ are the integrals of the signals for Compound X and the internal standard, respectively.

  • Nₓ and Nᵢₛ are the number of protons giving rise to the respective signals.

  • Mₓ and Mᵢₛ are the molar masses of Compound X and the internal standard.

  • mₓ and mᵢₛ are the masses of Compound X and the internal standard.

  • Purityᵢₛ is the purity of the internal standard.

Illustrative Workflow for qNMR Analysis:

References

• 1. What are the solvents used in NMR? What is the Deuterated solvent? - Mesbah Energy [irisotope.com]
• 2. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy [simsonpharma.com]
• 4. studymind.co.uk [studymind.co.uk]
• 5. Using perdeuterated surfactant micelles to resolve mixture components in diffusion-ordered NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative NMR-Based Biomedical Metabolomics: Current Status and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Application of NMR spectroscopy in medicinal chemistry and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chem.washington.edu [chem.washington.edu]

Application Notes and Protocols for Deuterated Surfactants in Biochemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Deuterated surfactants are powerful tools in biochemistry, offering unique advantages in the structural and functional characterization of biological macromolecules and assemblies. By replacing hydrogen atoms with deuterium, the neutron scattering and nuclear magnetic resonance (NMR) properties of these amphiphilic molecules are significantly altered without substantially changing their physicochemical behavior. This isotopic substitution is particularly valuable in studies of membrane proteins, protein-lipid interactions, and drug delivery systems, enabling researchers to "hide" or "highlight" specific components within a complex system. These application notes provide an overview of the key applications, quantitative data, and detailed experimental protocols for utilizing deuterated surfactants in biochemical research.

Key Applications

The primary applications of deuterated surfactants in biochemistry are centered around three powerful analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In solution-state NMR of membrane proteins, the protein of interest is solubilized in detergent micelles. The signals from a standard, protonated surfactant can overwhelm the signals from the much smaller protein. Using deuterated surfactants eliminates these interfering proton signals, dramatically improving the quality and sensitivity of the NMR spectra.[1] This allows for the detailed structural and dynamic analysis of membrane proteins in a near-native environment.

• Small-Angle Neutron Scattering (SANS): SANS is a technique that provides information about the size, shape, and organization of molecules in solution. Due to the significant difference in the neutron scattering length of hydrogen and deuterium, isotopic labeling can be used to manipulate the scattering contrast.[2] By using a deuterated surfactant and a specific mixture of H₂O and D₂O as the solvent, the surfactant micelles can be "contrast matched" to the solvent, rendering them effectively invisible to neutrons. This allows for the direct observation of the structure of a solubilized protein or the internal structure of a drug delivery vehicle without interference from the carrier.

• Mass Spectrometry (MS): While surfactants are generally problematic for mass spectrometry due to signal suppression, specialized MS-compatible surfactants are being developed.[3] Although not a primary application, deuterated surfactants can be used in metabolic labeling studies to trace the fate of surfactant molecules in biological systems.[4] However, the main challenge in MS remains the removal of any surfactant, deuterated or not, prior to analysis.[5]

Physicochemical Properties of Deuterated Surfactants

A common concern when substituting a protonated (h-) surfactant with its deuterated (d-) counterpart is whether the physicochemical properties are altered. Generally, the effects of deuteration on properties like the critical micelle concentration (CMC) are minimal, ensuring that established protocols for the protonated version can be readily adapted.

Surfactant	Abbreviation	Deuteration Level	Molecular Weight ( g/mol )	CMC (mM) in H₂O	Aggregation Number (N)
Sodium Dodecyl Sulfate	h-SDS	Protonated	288.38	~8.2	~62
Sodium Dodecyl Sulfate	d-SDS	Perdeuterated (d₂₅)	313.53	~8.2	~62
Dodecylphosphocholine	h-DPC	Protonated	351.46	~1.1	~50
Dodecylphosphocholine	d-DPC	Perdeuterated (d₃₈)	389.69	~1.1	~50
n-Dodecyl-β-D-maltoside	h-DDM	Protonated	510.62	~0.17	~100
n-Dodecyl-β-D-maltoside	d-DDM	Perdeuterated (d₃₉)	549.86	~0.17	~100

Note: CMC and Aggregation Number values are approximate and can vary with temperature, ionic strength, and pH.

Experimental Protocols

Protocol 1: Solubilization and Purification of a Membrane Protein using Deuterated DPC for NMR Spectroscopy

This protocol describes the extraction and purification of a membrane protein (e.g., a G-protein coupled receptor, GPCR) from a cell membrane preparation for structural analysis by solution NMR.

Materials:

• Cell paste containing the overexpressed membrane protein

• Lysis Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, protease inhibitors

• Solubilization Buffer: Lysis Buffer containing 2% (w/v) deuterated Dodecylphosphocholine (d-DPC)

• Wash Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 20 mM Imidazole, 0.1% (w/v) d-DPC

• Elution Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 250 mM Imidazole, 0.1% (w/v) d-DPC

• Affinity chromatography resin (e.g., Ni-NTA for His-tagged proteins)

• Size-exclusion chromatography (SEC) column

• SEC Buffer: 20 mM HEPES pH 7.4, 100 mM NaCl, 0.1% (w/v) d-DPC

Procedure:

• Cell Lysis: Resuspend the cell paste in ice-cold Lysis Buffer. Lyse the cells using a French press or sonication.

• Membrane Isolation: Centrifuge the lysate at 9,000 x g for 30 minutes at 4°C to remove cell debris. Collect the supernatant and ultracentrifuge at 100,000 x g for 1 hour at 4°C to pellet the cell membranes.

• Solubilization: Resuspend the membrane pellet in Solubilization Buffer. Incubate with gentle agitation for 1-2 hours at 4°C. The detergent concentration should be well above its CMC.

• Clarification: Centrifuge the solubilized mixture at 100,000 x g for 1 hour at 4°C to pellet any unsolubilized material.

• Affinity Chromatography: Incubate the supernatant with the affinity resin for 1-2 hours at 4°C. Pack the resin into a column and wash with 10-20 column volumes of Wash Buffer. Elute the protein with Elution Buffer.

• Size-Exclusion Chromatography (SEC): Concentrate the eluted protein and inject it onto a SEC column equilibrated with SEC Buffer. This step further purifies the protein and exchanges the detergent concentration to a level suitable for NMR.

• NMR Sample Preparation: Pool the fractions containing the purified protein-detergent complex. Concentrate to the desired volume for the NMR tube. The final sample should contain the purified membrane protein in a micellar solution of d-DPC.

Protocol 2: Characterization of Drug-Loaded Liposomes using Small-Angle Neutron Scattering (SANS)

This protocol outlines the preparation of deuterated surfactant-based liposomes for the characterization of their structure and the location of an encapsulated drug using SANS with contrast variation.

Materials:

• Deuterated phospholipid (e.g., d-DSPC)

• Cholesterol

• Drug to be encapsulated (hydrophilic or hydrophobic)

• Organic solvent (e.g., chloroform/methanol 2:1 v/v)

• Hydration Buffer (e.g., PBS) prepared in varying H₂O/D₂O ratios

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation: Dissolve the deuterated phospholipid and cholesterol in the organic solvent in a round-bottom flask. If the drug is hydrophobic, dissolve it in this mixture. Evaporate the solvent using a rotary evaporator to form a thin lipid film.

• Hydration: Hydrate the lipid film with the Hydration Buffer. If the drug is hydrophilic, dissolve it in the buffer. The hydration is performed above the phase transition temperature of the lipid with gentle agitation. This results in the formation of multilamellar vesicles (MLVs).

• Extrusion: To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm). This should be done at a temperature above the lipid's phase transition temperature.

• Sample Preparation for SANS: Prepare a series of samples with different H₂O/D₂O ratios in the buffer to achieve different scattering contrasts. For example, to make the deuterated lipid bilayer invisible (contrast matched), a specific D₂O percentage will be required.

• SANS Measurement:

  • Acquire SANS data for each sample at a suitable neutron scattering facility.

  • Collect data for the empty sample holder, the respective buffers (for background subtraction), and the liposome (B1194612) samples.

  • By analyzing the scattering curves from the different contrast conditions, the structure of the liposome and the location of the encapsulated drug can be determined.

Application in Signaling Pathway Research: GPCRs

G-protein coupled receptors (GPCRs) are a large family of membrane proteins that play a crucial role in cellular signaling. Understanding their structure is key to deciphering their function and for designing targeted therapeutics. Deuterated surfactants are instrumental in the structural determination of GPCRs by NMR and cryo-EM, which in turn provides insights into the signaling mechanisms.

Upon ligand binding, a GPCR undergoes a conformational change, which allows it to activate an intracellular G-protein. The activated G-protein then initiates a downstream signaling cascade. Alternatively, the activated GPCR can be phosphorylated, leading to the recruitment of β-arrestin, which can trigger a separate signaling pathway or lead to receptor internalization. The structural details of these activated states, often obtained from studies using deuterated surfactants for protein stabilization, are critical for understanding biased agonism, where different ligands can stabilize distinct receptor conformations that preferentially activate one pathway over the other.

Conclusion

Deuterated surfactants are indispensable tools in modern biochemistry, providing unique advantages for the structural and functional analysis of challenging biological systems. Their application in NMR and SANS has revolutionized the study of membrane proteins and has provided invaluable insights into the architecture of drug delivery systems. The protocols and data presented here serve as a guide for researchers looking to leverage the power of isotopic labeling to advance their scientific and drug development goals.

References

• 1. researchgate.net [researchgate.net]
• 2. The Influence of Type of Surfactant on Physicochemical Properties of Liquid Soap [article.sapub.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Dodecyl N,N-dimethylaminoacetate-d6 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of Dodecyl N,N-dimethylaminoacetate-d6. The following frequently asked questions (FAQs) and troubleshooting guides address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Dodecyl N,N-dimethylaminoacetate-d6?

A1: For long-term stability, Dodecyl N,N-dimethylaminoacetate-d6 should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1] Recommended storage temperatures are typically between 2-8°C.[2][3] It is also advisable to store the compound under an inert atmosphere to protect it from moisture.[2][4]

Q2: How should I handle the compound upon receiving it?

A2: Always handle Dodecyl N,N-dimethylaminoacetate-d6 in a well-ventilated area, preferably within a chemical fume hood.[5] It is crucial to wear appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety glasses to prevent skin and eye contact.[6][7] Avoid generating dust if handling a solid form of the compound.[5]

Q3: What are the primary degradation pathways for this compound?

A3: As an ester, Dodecyl N,N-dimethylaminoacetate-d6 is susceptible to hydrolysis, which is the cleavage of the ester bond by water to form a carboxylic acid and an alcohol.[8] This degradation can be catalyzed by the presence of acids or bases.[9] The tertiary amine group can also be prone to oxidation.

Q4: Is the compound sensitive to light or moisture?

A4: Yes, this compound is hygroscopic and should be protected from moisture.[2][10] Exposure to moist air or water can lead to hydrolytic degradation.[2] While specific data on light sensitivity is not available, it is good practice to store the compound in a light-resistant container.

Q5: What materials are incompatible with Dodecyl N,N-dimethylaminoacetate-d6?

A5: Avoid contact with strong oxidizing agents and strong acids, as these can react with the compound and cause degradation.[2][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent experimental results	Compound degradation due to improper storage.	Verify that the compound has been stored in a tightly sealed container at 2-8°C and protected from moisture. Consider using a fresh vial of the compound.
Contamination of the stock solution.	Prepare a fresh stock solution using a dry, high-purity solvent. Filter the solution through a 0.22 µm filter before use.
Visible changes in the compound (e.g., clumping, discoloration)	Absorption of moisture or degradation.	Discard the compound if any physical changes are observed. Ensure the storage container is properly sealed and stored in a dry environment.
Low purity observed during analysis	Hydrolysis of the ester.	If working with aqueous solutions, ensure the pH is controlled, ideally within a slightly acidic to neutral range (pH 4-7), where many esters exhibit greater stability.[9] Prepare solutions fresh before use whenever possible.
Reaction with incompatible materials.	Review all experimental components, including solvents and reagents, to ensure they are compatible with esters and tertiary amines. Avoid strong acids and oxidizing agents.[2][4]

Stability Data Summary

Condition	Parameter	Recommendation	Rationale
Temperature	Long-term Storage	2-8°C	To minimize the rate of potential degradation reactions.[2][3]
Short-term (in solution)	2-8°C	To slow down hydrolysis, especially in aqueous or protic solvents.
Moisture	Solid and Solution	Store in a dry environment with desiccants.	The compound is hygroscopic and susceptible to hydrolysis.[2][8][10]
pH	Aqueous Solutions	Maintain a pH between 4 and 7.	Ester hydrolysis is catalyzed by both acidic and basic conditions.[9]
Atmosphere	Solid	Store under an inert gas (e.g., Argon, Nitrogen).	To protect against moisture and oxidation.[4]

Experimental Protocols

Protocol for Assessing Compound Stability in Solution

This protocol outlines a general method for evaluating the stability of Dodecyl N,N-dimethylaminoacetate-d6 in a specific solvent system over time.

1. Materials:

• Dodecyl N,N-dimethylaminoacetate-d6
• High-purity solvent (e.g., acetonitrile, methanol, or a buffered aqueous solution)
• Calibrated analytical balance
• Volumetric flasks and pipettes
• HPLC or LC-MS system with a suitable column (e.g., C18)
• pH meter (for aqueous solutions)
• Temperature-controlled incubator or water bath

2. Procedure:

• Stock Solution Preparation: Accurately weigh a known amount of Dodecyl N,N-dimethylaminoacetate-d6 and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).
• Sample Preparation: Aliquot the stock solution into several vials. For a time-course study, prepare a sufficient number of vials for each time point and temperature condition to be tested.
• Initial Analysis (T=0): Immediately analyze one of the freshly prepared samples using a validated HPLC or LC-MS method to determine the initial purity and concentration. This will serve as the baseline (T=0) measurement.
• Incubation: Place the remaining vials at the desired storage temperatures (e.g., 2-8°C, room temperature, 40°C).
• Time-Point Analysis: At predetermined time intervals (e.g., 24 hours, 48 hours, 1 week, 2 weeks), remove a vial from each temperature condition and analyze it using the same analytical method.
• Data Analysis: Compare the purity and concentration of the compound at each time point to the initial (T=0) measurement. Calculate the percentage of degradation over time at each temperature.

Visualizations

Caption: Key factors for maintaining the stability of Dodecyl N,N-dimethylaminoacetate-d6.

Caption: Simplified hydrolysis pathway for Dodecyl N,N-dimethylaminoacetate-d6.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. 十二烷基二甲基氧化胺 BioXtra, ≥99.0% (NT) | Sigma-Aldrich [sigmaaldrich.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. benchchem.com [benchchem.com]
• 6. aksci.com [aksci.com]
• 7. cdn.moleculardimensions.com [cdn.moleculardimensions.com]
• 8. carbodiimide.com [carbodiimide.com]
• 9. benchchem.com [benchchem.com]
• 10. fishersci.com [fishersci.com]

Technical Support Center: Dodecyl N,N-dimethylaminoacetate-d6 Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Dodecyl N,N-dimethylaminoacetate-d6 solutions. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Dodecyl N,N-dimethylaminoacetate-d6 degradation in solution?

A1: The primary cause of degradation for Dodecyl N,N-dimethylaminoacetate-d6, an ester-containing compound, is hydrolysis. This process can be catalyzed by the presence of acids or bases.[1][2] The molecule's own tertiary amine group can also potentially act as an intramolecular catalyst for hydrolysis.[3][4] Additionally, improper storage conditions such as elevated temperatures and exposure to light can accelerate degradation.[5][6]

Q2: What is the ideal way to store Dodecyl N,N-dimethylaminoacetate-d6 solutions?

A2: To ensure the stability of Dodecyl N,N-dimethylaminoacetate-d6 solutions, they should be stored at low temperatures, with -20°C being recommended for long-term storage.[5][6] Solutions should be stored in tightly sealed amber vials to protect from light and prevent solvent evaporation.[5] For optimal stability, especially after reconstitution, it is advisable to store the solution under an inert atmosphere like nitrogen or argon.[5]

Q3: Which solvents are recommended for preparing Dodecyl N,N-dimethylaminoacetate-d6 solutions?

A3: High-purity aprotic solvents such as acetonitrile (B52724) or methanol (B129727) are generally recommended for preparing stock solutions of deuterated standards.[6] It is crucial to avoid acidic or basic aqueous solutions, as these can catalyze both the hydrolysis of the ester and the exchange of deuterium (B1214612) atoms with protons from the solvent, which would compromise the isotopic purity of the standard.[5][7]

Q4: How can I verify the stability of my Dodecyl N,N-dimethylaminoacetate-d6 solution?

A4: The stability of your solution should be periodically verified. This can be achieved by using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to assess the purity and concentration of the standard over time. Comparing a freshly prepared standard solution to an older one can help identify any degradation.

Q5: Are there any special handling precautions I should take when working with Dodecyl N,N-dimethylaminoacetate-d6 solutions?

A5: Yes. Always allow the solution to equilibrate to room temperature before opening the vial to prevent condensation of atmospheric moisture, which could introduce water and lead to hydrolysis.[6] When preparing working solutions, use calibrated equipment to ensure accuracy.[5] If possible, handle the solutions under an inert atmosphere to minimize exposure to oxygen and moisture.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Inconsistent or drifting internal standard signal in LC-MS/MS analysis.	1. Degradation of the standard solution. 2. Improper solution preparation or dilution. 3. Isotopic exchange (less likely with d6 on the N-methyl groups). 4. Adsorption to container surfaces.	1. Prepare a fresh stock solution from solid material. Verify storage conditions (temperature, light protection). 2. Review solution preparation protocol; use calibrated pipettes and Class A volumetric flasks. 3. Ensure the pH of the solution is near neutral and avoid protic solvents where possible. 4. Consider using silanized glass vials or polypropylene (B1209903) containers.
Appearance of a new peak in the chromatogram corresponding to a potential degradant.	1. Hydrolysis of the ester bond. 2. Oxidation or other degradation pathways.	1. The primary degradant is likely dodecanol (B89629) and N,N-dimethylglycine. Confirm the identity of the new peak using mass spectrometry if possible. 2. Store solutions under an inert atmosphere and protect from light. Prepare fresh solutions more frequently.
Loss of signal intensity over time.	1. Significant degradation of the standard. 2. Evaporation of the solvent.	1. Follow the recommended actions for degradation. 2. Ensure vials are tightly sealed. Use vials with PTFE-lined caps. Store at low temperatures to minimize evaporation.

Visualizing Degradation and Experimental Workflows

To further clarify the processes involved in the degradation and analysis of Dodecyl N,N-dimethylaminoacetate-d6, the following diagrams are provided.

Caption: Potential degradation pathway of Dodecyl N,N-dimethylaminoacetate-d6 via hydrolysis.

Caption: A logical workflow for troubleshooting inconsistent analytical results.

Experimental Protocol: Stability Assessment by HPLC-MS/MS

This protocol outlines a general method for assessing the stability of Dodecyl N,N-dimethylaminoacetate-d6 solutions.

1. Objective: To quantify the concentration of Dodecyl N,N-dimethylaminoacetate-d6 in a solution over time under specific storage conditions to determine its stability.

2. Materials:

• Dodecyl N,N-dimethylaminoacetate-d6

• HPLC-grade acetonitrile and water

• Formic acid (or other appropriate modifier)

• Calibrated analytical balance and pipettes

• Class A volumetric flasks

• Amber HPLC vials with PTFE-lined caps

• HPLC-MS/MS system

3. Standard Preparation:

• Stock Solution (1 mg/mL): Accurately weigh the required amount of Dodecyl N,N-dimethylaminoacetate-d6 and quantitatively transfer it to a volumetric flask. Dissolve in acetonitrile and dilute to the mark.

• Working Solution (e.g., 1 µg/mL): Perform a serial dilution of the stock solution with the initial mobile phase composition.

4. Stability Study Design:

• Dispense aliquots of the working solution into several amber HPLC vials.

• Store the vials under the desired conditions (e.g., -20°C, 4°C, room temperature).

• Analyze the solutions at specified time points (e.g., T=0, 1 week, 2 weeks, 1 month, 3 months).

5. HPLC-MS/MS Method (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start at 5% B, ramp to 95% B, hold, and re-equilibrate. (Gradient to be optimized based on analyte retention).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Detection: Electrospray Ionization (ESI) in positive mode. Monitor the appropriate parent and product ion transitions for Dodecyl N,N-dimethylaminoacetate-d6.

6. Data Analysis:

• Plot the peak area of Dodecyl N,N-dimethylaminoacetate-d6 against time for each storage condition.

• Calculate the percentage of the initial concentration remaining at each time point.

• Degradation is typically considered significant if the concentration drops below 90% of the initial value.

References

• 1. d.umn.edu [d.umn.edu]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Dodecyl N,N-dimethylaminoacetate-d6

Welcome to the technical support center for Dodecyl N,N-dimethylaminoacetate-d6. This resource is designed to assist researchers, scientists, and drug development professionals in identifying and troubleshooting common impurities that may be encountered during the use of this compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in Dodecyl N,N-dimethylaminoacetate-d6?

A1: Based on common synthetic routes, the most probable impurities in Dodecyl N,N-dimethylaminoacetate-d6 include:

• Starting materials: Unreacted dodecanol (B89629), and unreacted N,N-dimethylaminoacetic acid or its precursors.

• Reagents from synthesis: Residual coupling agents or catalysts.

• Side-reaction products: By-products from unintended reactions during synthesis.

• Isotopic variants: The non-deuterated (d0) or partially deuterated (d1-d5) analogues of Dodecyl N,N-dimethylaminoacetate.

• Degradation products: Hydrolysis of the ester bond can lead to the formation of dodecanol and N,N-dimethylaminoacetic acid-d6.

Q2: How can I detect impurities in my sample of Dodecyl N,N-dimethylaminoacetate-d6?

A2: Several analytical techniques can be employed to detect impurities:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can identify and quantify impurities with distinct chemical shifts. The presence of signals corresponding to non-deuterated methyl groups on the nitrogen would indicate isotopic impurities.

• Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are highly sensitive for detecting and identifying impurities based on their mass-to-charge ratio.

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV, ELSD, or MS) can separate and quantify impurities.

Q3: What is the potential impact of these impurities on my experiments?

A3: Impurities can have several adverse effects on research outcomes:

• Inaccurate quantification: The presence of impurities can lead to incorrect measurements of the active compound's concentration.

• Altered biological activity: Impurities may possess their own biological activity, leading to confounding results or unexpected side effects in cellular or in vivo studies.

• Interference with analytical methods: Impurities can co-elute with the main compound or suppress its signal in analytical techniques like MS.

• Variable experimental results: Batch-to-batch variability in impurity profiles can lead to inconsistent and non-reproducible experimental data.

Troubleshooting Guides

Issue 1: Presence of Non-Deuterated Dodecyl N,N-dimethylaminoacetate

• Symptom: Mass spectrometry analysis shows a significant peak at a mass corresponding to the non-deuterated (d0) compound. ¹H NMR may show a singlet for the N-dimethyl protons.

• Potential Cause: Incomplete deuteration during the synthesis of the N,N-dimethylamino-d6 moiety or contamination with the non-deuterated analogue.

• Troubleshooting Steps:

  • Confirm Identity: Use high-resolution mass spectrometry to confirm the elemental composition of the impurity.

  • Quantify: Employ quantitative NMR (qNMR) or a calibrated HPLC-MS method to determine the percentage of the non-deuterated impurity.

  • Purification: If the impurity level is unacceptable, consider purification by preparative HPLC or column chromatography.

  • Contact Supplier: Inform the supplier of the isotopic purity issue.

Issue 2: Observation of Dodecanol and/or N,N-dimethylaminoacetic acid-d6

• Symptom: Analytical data (e.g., GC-MS, LC-MS) reveals the presence of dodecanol and/or N,N-dimethylaminoacetic acid-d6.

• Potential Cause: Hydrolysis of the ester linkage in Dodecyl N,N-dimethylaminoacetate-d6. This can be caused by improper storage conditions (e.g., exposure to moisture or non-neutral pH).

• Troubleshooting Steps:

  • Check Storage Conditions: Ensure the compound is stored in a tightly sealed container, in a dry environment, and at the recommended temperature.

  • pH of Solutions: When preparing solutions, use aprotic solvents or ensure the pH of aqueous buffers is neutral and that the buffer components do not catalyze hydrolysis.

  • Freshly Prepare Solutions: Prepare solutions fresh before each experiment to minimize degradation over time.

Quantitative Data Summary

The following table summarizes potential impurities and their hypothetical acceptable limits in a high-purity sample of Dodecyl N,N-dimethylaminoacetate-d6. Note: This data is for illustrative purposes and actual specifications may vary by supplier.

Impurity	Common Source	Typical Analytical Method	Hypothetical Acceptable Limit
Dodecyl N,N-dimethylaminoacetate (d0)	Incomplete deuteration	LC-MS, NMR	≤ 1.0%
Dodecanol	Starting material, Degradation	GC-MS, LC-MS	≤ 0.5%
N,N-dimethylaminoacetic acid-d6	Degradation	LC-MS	≤ 0.5%
Other related substances	Side reactions	HPLC, LC-MS	≤ 0.1% each
Total Impurities	≤ 2.0%

Experimental Protocols

Protocol 1: Identification and Quantification of Impurities by LC-MS

• Sample Preparation: Dissolve a known amount of Dodecyl N,N-dimethylaminoacetate-d6 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a final concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Range: m/z 100-1000.

  • Data Acquisition: Full scan mode for impurity identification and Selected Ion Monitoring (SIM) for quantification of known impurities.

• Data Analysis: Integrate the peak areas of the main compound and all identified impurities. Calculate the percentage of each impurity relative to the total peak area.

Visualizations

Caption: Synthesis pathway and potential impurity sources.

Caption: Workflow for identifying an unknown impurity.

Technical Support Center: Optimizing Signal-to-Noise with Dodecyl N,N-dimethylaminoacetate-d6

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the effective use of Dodecyl N,N-dimethylaminoacetate-d6. The primary application of this deuterated standard is as an internal standard (IS) for the quantification of its non-deuterated analog, Dodecyl N,N-dimethylaminoacetate, using mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is Dodecyl N,N-dimethylaminoacetate-d6 and what are its primary applications?

Dodecyl N,N-dimethylaminoacetate-d6 is a deuterium-labeled version of Dodecyl N,N-dimethylaminoacetate, an amphoteric surfactant. Its primary application is as an internal standard in quantitative analysis by liquid chromatography-mass spectrometry (LC-MS).[1] By adding a known concentration of the deuterated standard to a sample, it is possible to accurately quantify the amount of the unlabeled analyte, even with variations in sample preparation and instrument response.[2] The non-deuterated compound is used in cosmetics, detergents, and as a skin permeation enhancer in pharmaceutical formulations.

Q2: Why should I use a deuterated internal standard like Dodecyl N,N-dimethylaminoacetate-d6?

Deuterated internal standards are considered the gold standard for quantitative mass spectrometry for several reasons:[2]

• Similar Physicochemical Properties: They have nearly identical chemical and physical properties to the analyte, meaning they behave similarly during sample extraction, chromatography, and ionization.[3]

• Correction for Matrix Effects: They co-elute with the analyte, allowing for effective correction of matrix effects such as ion suppression or enhancement.[4][5]

• Improved Accuracy and Precision: By normalizing the analyte's signal to the internal standard's signal, variability in sample preparation and instrument performance can be minimized, leading to more accurate and precise results.[6]

Q3: What are the key considerations when preparing and storing Dodecyl N,N-dimethylaminoacetate-d6 stock solutions?

Proper preparation and storage are crucial to maintain the integrity of the deuterated standard.

• High-Purity Solvents: Use high-purity, LC-MS grade solvents for reconstitution to avoid introducing contaminants.[7]

• Avoid Acidic or Basic Conditions: Storing deuterated compounds in strong acidic or basic solutions can promote hydrogen-deuterium exchange, where deuterium (B1214612) atoms are replaced by hydrogen, compromising the standard's isotopic purity.[8]

• Proper Storage: Store stock solutions at low temperatures, such as -20°C or -80°C, in tightly sealed vials to prevent evaporation and degradation.[7] Prepare fresh working solutions regularly.

Q4: Can I use Dodecyl N,N-dimethylaminoacetate-d6 for NMR experiments?

While primarily intended for mass spectrometry, deuterated compounds can be analyzed by deuterium NMR (²H NMR). However, ²H NMR is inherently less sensitive than proton NMR (¹H NMR). A weak signal can be due to the low magnetogyric ratio of deuterium. For ²H NMR, the sample should be dissolved in a non-deuterated (protonated) solvent to avoid a massive solvent signal that would obscure the analyte signal.

Troubleshooting Guides

Issue 1: High Background Noise in the Mass Spectrometer

High background noise can significantly reduce the signal-to-noise ratio, impacting the limit of detection and quantification.

Possible Cause	Troubleshooting Steps
Contaminated Mobile Phase	Prepare fresh mobile phase using LC-MS grade solvents. Sonicate to remove dissolved gases. If the problem persists, try a different batch or supplier of solvents.
Contaminated LC System	Disconnect the column and flush the entire LC system with a strong solvent mixture (e.g., isopropanol:acetonitrile:water:methanol).
Contaminated Ion Source	Inspect the ion source for visible contamination and clean it according to the manufacturer's protocol. Regular cleaning is essential for maintaining low background levels.[7]
Impurities in the Deuterated Standard	Use high-purity standards with ≥98% isotopic enrichment. Verify the purity of new batches. Degradation products can also contribute to background noise.[7]

Issue 2: Poor Signal-to-Noise Ratio for the Analyte and/or Internal Standard

A low signal-to-noise ratio can be caused by a variety of factors related to the sample, the chromatography, or the mass spectrometer settings.

Possible Cause	Troubleshooting Steps
Ion Suppression	Ion suppression occurs when co-eluting matrix components interfere with the ionization of the analyte and internal standard.[4] To mitigate this, improve sample cleanup, optimize chromatographic separation to move the analyte peak away from interfering compounds, or dilute the sample.
Suboptimal Internal Standard Concentration	An inappropriate concentration of the internal standard can lead to poor signal-to-noise at the lower end of the calibration curve or detector saturation at the higher end. Optimize the concentration of the internal standard to be within the linear range of the detector and appropriate for the expected analyte concentrations.
Poor Ionization Efficiency	Optimize the ion source parameters, such as electrospray voltage, gas flows, and temperature, to maximize the signal for both the analyte and the internal standard.
Incorrect MS/MS Transition	Ensure that the selected precursor and product ions for both the analyte and the internal standard are correct and provide the strongest, most stable signal.

Issue 3: Inconsistent or Inaccurate Quantitative Results

Even with a deuterated internal standard, inaccuracies can arise.

Possible Cause	Troubleshooting Steps
Chromatographic Separation of Analyte and IS	A slight separation between the analyte and the deuterated internal standard can occur due to the deuterium isotope effect.[8] This can lead to differential ion suppression.[4] Adjust the chromatographic method (e.g., gradient, mobile phase composition) to ensure co-elution.
Deuterium Exchange	If the deuterium labels are on labile positions, they can exchange with hydrogen from the solvent or matrix.[9] Ensure the deuterium labels on Dodecyl N,N-dimethylaminoacetate-d6 are on stable positions (e.g., on the carbon backbone). Avoid extreme pH conditions during sample preparation and analysis.[8]
"Cross-talk" from Analyte	The natural isotopic abundance of the unlabeled analyte can sometimes contribute to the signal of the deuterated standard.[7] This can be checked by injecting a high concentration of the unlabeled analyte and monitoring the mass channel of the internal standard. If significant, a standard with a higher mass shift may be needed.
Contamination of IS with Unlabeled Analyte	The deuterated internal standard may contain a small amount of the unlabeled analyte as an impurity. This can be assessed by analyzing a sample containing only the internal standard and monitoring for the analyte's signal.[8]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (1 mg/mL):

  • Accurately weigh approximately 1 mg of Dodecyl N,N-dimethylaminoacetate-d6.

  • Dissolve in a suitable high-purity solvent (e.g., methanol, acetonitrile) to a final volume of 1 mL.

  • Store at -20°C or below in a tightly sealed amber vial.

• Working Internal Standard Solution (e.g., 1 µg/mL):

  • Perform a serial dilution of the stock solution with the appropriate solvent to achieve the desired concentration for spiking into samples.

  • Prepare fresh working solutions regularly to avoid degradation.

Protocol 2: Sample Preparation for Quantification in a Biological Matrix (e.g., Plasma)

• Sample Aliquoting:

  • Thaw plasma samples on ice.

  • Vortex and aliquot 100 µL of plasma into a microcentrifuge tube.

• Internal Standard Spiking:

  • Add a small volume (e.g., 10 µL) of the working internal standard solution to each plasma sample, standards, and quality controls.

• Protein Precipitation:

  • Add a protein precipitation solvent (e.g., 300 µL of ice-cold acetonitrile) to each tube.

  • Vortex vigorously for 1 minute.

• Centrifugation:

  • Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Analysis:

  • Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. texilajournal.com [texilajournal.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

troubleshooting poor peak shape with Dodecyl N,N-dimethylaminoacetate-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor peak shape issues encountered during the chromatographic analysis of Dodecyl N,N-dimethylaminoacetate-d6.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Dodecyl N,N-dimethylaminoacetate-d6 that can affect its chromatography?

A: Dodecyl N,N-dimethylaminoacetate-d6 is a long-chain amino acid ester containing a tertiary amine. Its key properties influencing chromatographic behavior include:

• pKa: The predicted pKa of the tertiary amine group is approximately 7.19.[1] This is a critical parameter as the ionization state of the molecule will change significantly around this pH, impacting retention and peak shape.

• Hydrophobicity: The long dodecyl chain gives the molecule significant hydrophobic character, leading to strong retention in reversed-phase chromatography.

• Potential for Zwitterionic Nature: Depending on the pH, the molecule can exist in a protonated, positively charged state at the amine, and potentially a negatively charged state if the ester were to hydrolyze to a carboxylic acid. This zwitterionic character can lead to complex interactions with the stationary phase.

• Deuterium (B1214612) Labeling: The presence of six deuterium atoms (d6) can lead to a slight difference in retention time compared to its non-deuterated analog, typically resulting in slightly earlier elution in reversed-phase chromatography.[2][3]

Q2: I'm observing peak tailing with Dodecyl N,N-dimethylaminoacetate-d6. What is the most likely cause?

A: Peak tailing for a basic compound like Dodecyl N,N-dimethylaminoacetate-d6 in reversed-phase chromatography is often caused by secondary interactions between the positively charged tertiary amine and acidic residual silanol (B1196071) groups on the silica-based stationary phase. These interactions lead to a portion of the analyte being more strongly retained, resulting in a "tailing" peak.

Q3: My peak for Dodecyl N,N-dimethylaminoacetate-d6 is fronting. What could be the reason?

A: Peak fronting is less common for basic compounds but can occur due to several factors, including:

• Sample Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, causing the excess analyte to travel through the column more quickly, resulting in a fronting peak.

• Sample Solvent Effects: If the sample is dissolved in a solvent that is significantly stronger (more organic) than the mobile phase, it can cause the analyte to move too quickly at the head of the column, leading to peak distortion.

• Low Column Temperature: In some cases, a column temperature that is too low can contribute to peak fronting.

Q4: Can the deuterium labeling (d6) in my internal standard cause chromatographic issues?

A: The primary effect of deuterium labeling is a potential small shift in retention time, known as the chromatographic deuterium isotope effect.[3] In reversed-phase HPLC, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[2][4] This is generally not a significant issue but should be considered when developing methods that rely on the co-elution of the analyte and its deuterated internal standard. The peak shape itself is not typically affected by deuterium labeling.

Troubleshooting Guides for Poor Peak Shape

Peak Tailing

Peak tailing is characterized by an asymmetric peak where the latter half of the peak is broader than the front half.

Caption: Troubleshooting workflow for peak tailing of Dodecyl N,N-dimethylaminoacetate-d6.

Parameter	Initial Condition (Example)	Recommended Change	Rationale
Mobile Phase pH	7.0	2.5 - 4.5	To ensure the tertiary amine is fully protonated and to suppress the ionization of residual silanols on the stationary phase.
Buffer Concentration	No buffer	10-25 mM Ammonium Formate or Acetate	To maintain a stable pH and mask residual silanol activity.
Column Temperature	Ambient (25 °C)	35 - 45 °C	To improve mass transfer kinetics and reduce secondary interactions.
Column Type	Standard C18	High-purity, end-capped C18/C8 or polar-embedded phase	To minimize the number of accessible silanol groups.

• Prepare Mobile Phases:

  • Mobile Phase A1: 0.1% Formic Acid in Water (pH ~2.7)

  • Mobile Phase A2: 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid.

  • Mobile Phase B: Acetonitrile or Methanol.

• Chromatographic Conditions:

  • Column: High-purity, end-capped C18, 2.1 x 50 mm, 1.8 µm.

  • Gradient: 50% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • Sample: 100 ng/mL Dodecyl N,N-dimethylaminoacetate-d6 in 50:50 Acetonitrile:Water.

• Procedure:

  • Equilibrate the column with the initial mobile phase conditions using Mobile Phase A1 for at least 10 column volumes.

  • Inject the sample and record the chromatogram.

  • Flush the system and equilibrate with the mobile phase containing Mobile Phase A2 for at least 10 column volumes.

  • Inject the sample and record the chromatogram.

  • Compare the peak asymmetry from both runs to determine the optimal pH.

Peak Fronting

Peak fronting is characterized by an asymmetric peak where the front half of the peak is broader than the latter half.

Caption: Troubleshooting workflow for peak fronting of Dodecyl N,N-dimethylaminoacetate-d6.

Parameter	Initial Condition (Example)	Recommended Change	Rationale
Sample Concentration	10 µg/mL	0.1 - 1 µg/mL	To avoid column overload.
Sample Solvent	100% Acetonitrile	Initial mobile phase composition (e.g., 50:50 Acetonitrile:Water)	To ensure proper focusing of the analyte at the head of the column.
Injection Volume	10 µL	1 - 2 µL	To reduce the mass of analyte loaded onto the column.
Column Temperature	25 °C	35 - 45 °C	To improve peak shape by enhancing mass transfer.

• Prepare Samples:

  • Sample 1 (High Concentration): 10 µg/mL Dodecyl N,N-dimethylaminoacetate-d6 in 100% Acetonitrile.

  • Sample 2 (Diluted): Dilute Sample 1 ten-fold to 1 µg/mL with 100% Acetonitrile.

  • Sample 3 (Solvent Match): Prepare a 1 µg/mL solution of Dodecyl N,N-dimethylaminoacetate-d6 in the initial mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid).

• Chromatographic Conditions:

  • Use the optimized conditions determined from the peak tailing experiments.

• Procedure:

  • Inject Sample 1 and record the chromatogram.

  • Inject Sample 2 and record the chromatogram.

  • Inject Sample 3 and record the chromatogram.

  • Compare the peak shapes to determine if concentration or sample solvent was the cause of fronting.

References

• 1. dodecyl-N,N-dimethylaminoacetate | 121150-43-4 [amp.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Dodecyl N,N-dimethylaminoacetate-d6 (DDA-d6) Matrix Effects in Mass Spectrometry

Welcome to the technical support center for addressing matrix effects when using Dodecyl N,N-dimethylaminoacetate-d6 (DDA-d6) as an internal standard in mass spectrometry assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate issues related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern when using DDA-d6?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), significantly impacting the accuracy, precision, and sensitivity of your analytical method.[1] When analyzing complex biological samples, components like phospholipids, salts, and metabolites can interfere with the ionization of your target analyte and the DDA-d6 internal standard.

Q2: How is DDA-d6 intended to correct for matrix effects?

A2: Dodecyl N,N-dimethylaminoacetate-d6 (DDA-d6) is a stable isotope-labeled (SIL) internal standard. Ideally, it has nearly identical chemical and physical properties to its non-deuterated counterpart (the analyte) and will co-elute during chromatography.[2][3] By co-eluting, both the analyte and DDA-d6 should experience the same degree of ion suppression or enhancement.[4] By calculating the ratio of the analyte signal to the internal standard signal, these variations can be normalized, leading to more accurate and reliable quantification.[5]

Q3: Can DDA-d6 fail to correct for matrix effects? If so, why?

A3: Yes, under certain circumstances, DDA-d6 may not fully compensate for matrix effects. The primary reason for this is a phenomenon known as differential matrix effects .[6] This can occur if there is a slight chromatographic separation between the analyte and DDA-d6.[7] This separation, caused by the "isotope effect," can lead to the analyte and internal standard eluting into regions with different levels of ion suppression, compromising accurate quantification.[1][6]

Q4: What is the "isotope effect" and how does it affect my chromatography?

A4: The substitution of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of a molecule, including its lipophilicity and acidity.[3][6] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated analogs.[8] While this retention time shift is usually small, it can be significant enough to cause differential matrix effects if the elution occurs in a region with a steep gradient of interfering matrix components.[7]

Troubleshooting Guides

Issue 1: Poor Reproducibility of Analyte/DDA-d6 Area Ratio

If you are observing high variability in the peak area ratio of your analyte to DDA-d6 across different samples, it could be indicative of inconsistent matrix effects.

Troubleshooting Workflow: Poor Analyte/DDA-d6 Ratio Reproducibility

Caption: A troubleshooting workflow for poor analyte/DDA-d6 ratio reproducibility.

Recommended Actions:

• Verify Co-elution: Overlay the chromatograms of the analyte and DDA-d6 from a matrix sample. Zoom in on the peaks to confirm if they perfectly co-elute. Even a small offset can be problematic.

• Quantify Matrix Effects: Perform a post-extraction spike experiment to determine the extent of ion suppression or enhancement for both the analyte and DDA-d6.

• Optimize Chromatography: Adjust the mobile phase gradient, column chemistry, or temperature to improve the separation of the analyte and DDA-d6 from interfering matrix components. The goal is to have them elute in a "cleaner" region of the chromatogram.

• Enhance Sample Preparation: Implement more rigorous sample cleanup techniques, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove a larger portion of the matrix before LC-MS/MS analysis.

Issue 2: Suspected Differential Matrix Effects

Even with co-elution, you might suspect that the analyte and DDA-d6 are being affected differently by the matrix.

Experimental Workflow: Quantifying Matrix Effects

Caption: Workflow for the quantitative assessment of matrix effects and recovery.

Data Presentation: Quantifying Differential Matrix Effects

The following table provides an example of data from a post-extraction spike experiment, which can help quantify differential matrix effects.

Compound	Peak Area (Neat Solution - A)	Peak Area (Post-Spike Matrix - B)	Matrix Effect (%)
Analyte	1,500,000	900,000	60.0% (Suppression)
DDA-d6	1,600,000	1,280,000	80.0% (Suppression)

In this example, the analyte experiences more significant ion suppression (60%) than the DDA-d6 internal standard (80%). This differential matrix effect would lead to an overestimation of the analyte concentration.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

Objective: To quantify the degree of ion suppression or enhancement for the analyte and DDA-d6.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of the analyte and DDA-d6 in a clean solvent (e.g., mobile phase) at a known concentration.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established procedure. After the final extraction step, spike the clean extract with the analyte and DDA-d6 to the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with the analyte and DDA-d6 before the extraction process. The concentration should be the same as in Set A.

• LC-MS/MS Analysis: Inject and analyze all three sets of samples.

• Calculations:

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

    • ME < 100% indicates ion suppression.

    • ME > 100% indicates ion enhancement.

  • Recovery Efficiency (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

Protocol 2: Qualitative Assessment of Matrix Effects (Post-Column Infusion)

Objective: To identify regions in the chromatogram where ion suppression or enhancement occurs.

Methodology:

• System Setup:

  • Use a T-connector to introduce a constant flow of a solution containing the analyte and DDA-d6 into the mobile phase stream between the analytical column and the mass spectrometer's ion source.

  • A syringe pump is used to deliver this infusion solution at a low, constant flow rate.

• Analysis:

  • Inject a blank solvent to establish a stable baseline signal for the infused analyte and DDA-d6.

  • Inject an extracted blank matrix sample.

• Interpretation:

  • Observe the baseline signal during the chromatographic run.

  • Dips in the baseline indicate regions of ion suppression.

  • Peaks or rises in the baseline indicate regions of ion enhancement.

  • Compare the retention time of your analyte with the regions of ion suppression/enhancement to assess the potential for matrix effects.

Logical Diagram: Post-Column Infusion Setup

Caption: A schematic of a post-column infusion experimental setup.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Video: Method of Standard Addition to Minimize Matrix Effect [jove.com]
• 5. dodecyl-N,N-dimethylaminoacetate | 121150-43-4 [chemnet.com]
• 6. myadlm.org [myadlm.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Dodecyl N,N-dimethylaminoacetate-d6 concentration for optimal results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Dodecyl N,N-dimethylaminoacetate-d6.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Dodecyl N,N-dimethylaminoacetate-d6?

A1: Dodecyl N,N-dimethylaminoacetate-d6 is the deuterated form of Dodecyl N,N-dimethylaminoacetate (DDAA). Its primary application is as an internal standard in quantitative mass spectrometry-based bioanalysis.[1][2][3][4][5] It is used to accurately quantify the concentration of the non-deuterated DDAA in biological matrices, such as receptor fluid from skin permeation studies.

Q2: What is Dodecyl N,N-dimethylaminoacetate (DDAA) used for?

A2: Dodecyl N,N-dimethylaminoacetate (DDAA) is a chemical penetration enhancer used in topical and transdermal drug delivery research to increase the permeability of the skin to therapeutic agents.[6][7] It helps active pharmaceutical ingredients (APIs) to better penetrate the stratum corneum, the outermost layer of the skin.

Q3: What is the recommended concentration of DDAA for optimal results?

A3: The optimal concentration of DDAA can vary depending on the specific drug, vehicle, and skin model being used. However, for similar chemical penetration enhancers, concentrations typically range from 1% to 10% (w/w or v/v) in the formulation.[8] A study on a related compound, dodecyl 6-(dimethylamino)hexanoate (DDAK), showed significant enhancement at a 1% concentration. It is recommended to perform a dose-response study to determine the optimal concentration for your specific application.

Q4: How does DDAA enhance skin penetration?

A4: DDAA, like other chemical penetration enhancers, is believed to work by disrupting the highly ordered lipid structure of the stratum corneum.[9] This disruption increases the fluidity of the lipid bilayers, creating pathways for the drug to more easily pass through this barrier.

Troubleshooting Guides

This section provides solutions to common issues encountered during in vitro skin permeation studies using DDAA and Franz diffusion cells.

Problem	Possible Causes	Recommended Solutions
High variability between replicate Franz cells	- Inconsistent skin membrane thickness or quality.- Air bubbles trapped between the membrane and the receptor fluid.- Inconsistent dosing of the formulation.- Temperature fluctuations in the heating block/water bath.	- Use skin from the same donor and anatomical site, and ensure consistent preparation.- Carefully inspect for and remove any air bubbles when mounting the membrane.[10]- Use a positive displacement pipette for accurate and consistent application of the formulation.- Ensure the water bath has stable temperature control and adequate circulation.
Low or no drug permeation detected	- Drug has very low intrinsic permeability.- DDAA concentration is too low.- The analytical method is not sensitive enough.- The drug has low solubility in the receptor fluid ("sink" conditions not met).	- Confirm the intrinsic permeability of the drug without an enhancer.- Test a range of DDAA concentrations (e.g., 1%, 2.5%, 5%).- Validate the analytical method and ensure the limit of quantification is sufficient.- Increase the solubility of the drug in the receptor fluid by adding a co-solvent (e.g., ethanol, PEG 400) or using a surfactant, ensuring it doesn't damage the skin membrane.
Irreproducible results from the analytical method (LC-MS/MS)	- Instability of the analyte or internal standard.- Matrix effects from the receptor fluid or skin components.- Inconsistent sample preparation.	- Check the stability of the drug and Dodecyl N,N-dimethylaminoacetate-d6 in the receptor fluid at the experimental temperature.- Optimize the sample preparation method (e.g., protein precipitation, solid-phase extraction) to remove interfering substances.- Ensure a consistent and validated protocol for sample preparation is followed. The use of a deuterated internal standard like Dodecyl N,N-dimethylaminoacetate-d6 is crucial to correct for these variabilities.[1][2]
Evidence of skin membrane damage	- High concentration of the penetration enhancer or other formulation excipients.- The receptor fluid is too harsh.- The skin was not handled properly during preparation.	- Perform a skin integrity test (e.g., transepidermal water loss or electrical resistance measurement) before and after the experiment.- Reduce the concentration of the enhancer or other potentially irritating components.- Use a physiologically compatible receptor fluid (e.g., phosphate-buffered saline).- Handle skin samples with care to avoid punctures or abrasions.

Experimental Protocols

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol describes a typical experiment to evaluate the effect of DDAA on the transdermal permeation of a model drug.

1. Materials and Equipment:

• Vertical Franz diffusion cells

• Excised human or animal skin (e.g., porcine ear skin)

• Receptor solution (e.g., phosphate-buffered saline, pH 7.4)

• Test formulation containing the model drug and DDAA

• Control formulation (without DDAA)

• Dodecyl N,N-dimethylaminoacetate-d6 (for use as an internal standard)

• Magnetic stirrer and stir bars

• Water bath with temperature control

• HPLC-MS/MS system for analysis

2. Skin Membrane Preparation:

• Thaw frozen skin at room temperature.

• Carefully remove any subcutaneous fat and debris.

• Cut the skin into sections large enough to fit the Franz diffusion cells.

• Equilibrate the skin sections in the receptor solution for 30 minutes before mounting.

3. Franz Diffusion Cell Setup:

• Degas the receptor solution to remove dissolved air.

• Fill the receptor chamber with the receptor solution, ensuring no air bubbles are present.

• Mount the skin membrane onto the cell with the stratum corneum side facing the donor chamber.[11]

• Clamp the donor and receptor chambers together.

• Place a magnetic stir bar in the receptor chamber.

• Place the assembled cells in the water bath maintained at 37°C to achieve a skin surface temperature of approximately 32°C.[12]

• Allow the system to equilibrate for 30 minutes.

4. Dosing and Sampling:

• Apply a precise amount of the test or control formulation to the skin surface in the donor chamber.

• At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution from the sampling arm.[11]

• Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution.

5. Sample Analysis (LC-MS/MS):

• To each collected sample, add a known concentration of Dodecyl N,N-dimethylaminoacetate-d6 as the internal standard.

• Perform sample preparation (e.g., protein precipitation with acetonitrile).

• Analyze the samples by a validated LC-MS/MS method to determine the concentration of the model drug and DDAA.

Visualizations

Caption: Mechanism of DDAA as a skin penetration enhancer.

Caption: Experimental workflow for an in vitro skin permeation study.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 4. texilajournal.com [texilajournal.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Synthesis and enhancing effect of dodecyl 2-(N,N-dimethylamino)propionate on the transepidermal delivery of indomethacin, clonidine, and hydrocortisone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. catalog.article4pub.com [catalog.article4pub.com]
• 9. researchgate.net [researchgate.net]
• 10. norlab.com [norlab.com]
• 11. benchchem.com [benchchem.com]
• 12. alterlab.co.id [alterlab.co.id]

minimizing isotopic exchange in Dodecyl N,N-dimethylaminoacetate-d6

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing isotopic exchange in Dodecyl N,N-dimethylaminoacetate-d6. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Dodecyl N,N-dimethylaminoacetate-d6?

Isotopic exchange is a chemical process where a deuterium (B1214612) atom (D) in a deuterated compound is replaced by a hydrogen atom (H) from the surrounding environment, such as from a solvent. For Dodecyl N,N-dimethylaminoacetate-d6, the six deuterium atoms are located on the N,N-dimethyl group. The primary concern is the potential loss of these deuterium labels, which can compromise the accuracy of studies that rely on the isotopic purity of the compound, such as in quantitative mass spectrometry-based assays where it is used as an internal standard.

Q2: What are the primary factors that promote isotopic exchange in Dodecyl N,N-dimethylaminoacetate-d6?

The primary drivers of isotopic exchange for this compound are:

• pH: The exchange is often catalyzed by the presence of acids or bases. Basic conditions, in particular, can facilitate the deprotonation-reprotonation of molecules, leading to deuterium loss.

• Temperature: Higher temperatures generally increase the rate of chemical reactions, including isotopic exchange.

• Solvent: Protic solvents (e.g., water, methanol, ethanol) can act as a source of hydrogen atoms and participate in the exchange process.

Q3: How can I minimize isotopic exchange during sample preparation and analysis?

To maintain the isotopic integrity of Dodecyl N,N-dimethylaminoacetate-d6, it is recommended to:

• Use aprotic solvents (e.g., acetonitrile (B52724), dichloromethane, tetrahydrofuran) whenever possible.

• If aqueous solutions are necessary, maintain a neutral or slightly acidic pH. For quenching reactions, a rapid drop to a low pH (around 2.5) can effectively stop the exchange.

• Perform experiments at the lowest practical temperature.

• Minimize the exposure time of the deuterated compound to conditions that may promote exchange.

Q4: What are the recommended storage conditions for Dodecyl N,N-dimethylaminoacetate-d6?

For long-term stability, Dodecyl N,N-dimethylaminoacetate-d6 should be stored in a tightly sealed container, protected from moisture and light, at a low temperature (e.g., -20°C). It is preferable to store it as a solid or dissolved in a high-purity aprotic solvent.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Solution
Loss of deuterium label observed in mass spectrometry analysis (lower than expected m/z).	Isotopic exchange has occurred during sample preparation or analysis.	- Review the pH of all solutions. Avoid basic conditions. - Switch to aprotic solvents if possible. - Reduce the temperature of the sample handling and analysis steps. - Minimize the time the sample spends in protic or non-ideal pH solutions.
Inconsistent or variable deuterium labeling in replicate samples.	Inconsistent sample handling procedures or contamination of reagents.	- Standardize all sample preparation steps, paying close attention to pH, temperature, and incubation times. - Use fresh, high-purity solvents and reagents for each experiment. - Ensure all glassware is thoroughly clean and dry.
Complete loss of deuterium label.	Exposure to harsh acidic or basic conditions, or prolonged heating in a protic solvent.	- Re-evaluate the entire experimental protocol for potential sources of strong acids, bases, or high temperatures. - Consider a less harsh sample extraction or workup procedure. - Perform a stability test of the compound under your specific experimental conditions (see experimental protocol below).

Isotopic Stability of Dodecyl N,N-dimethylaminoacetate-d6 Under Various Conditions

The following table provides representative data on the isotopic stability of a deuterated N,N-dimethylamino compound under different conditions. Note that these are illustrative values and the actual stability of Dodecyl N,N-dimethylaminoacetate-d6 may vary.

Condition	Parameter	Value	Deuterium Retention (%)
pH	pH 2.5	25°C, 1 hour in aqueous buffer	> 99%
pH 7.0	25°C, 1 hour in aqueous buffer	~98%
pH 10.0	25°C, 1 hour in aqueous buffer	< 90%
Temperature	4°C	pH 7.0, 24 hours in aqueous buffer	> 95%
25°C	pH 7.0, 24 hours in aqueous buffer	~90%
50°C	pH 7.0, 1 hour in aqueous buffer	< 85%
Solvent	Acetonitrile	25°C, 24 hours	> 99%
Methanol	25°C, 24 hours	~97%
Water (pH 7.0)	25°C, 24 hours	~90%

Experimental Protocol: Assessing Isotopic Stability by LC-MS

This protocol outlines a method to determine the isotopic stability of Dodecyl N,N-dimethylaminoacetate-d6 under specific experimental conditions.

1. Objective: To quantify the percentage of deuterium retention of Dodecyl N,N-dimethylaminoacetate-d6 after incubation under various pH, temperature, and solvent conditions.

2. Materials:

• Dodecyl N,N-dimethylaminoacetate-d6

• Dodecyl N,N-dimethylaminoacetate (non-deuterated standard)

• High-purity solvents (acetonitrile, methanol, water)

• Buffers of various pH values (e.g., phosphate (B84403) buffers)

• LC-MS system (e.g., Q-TOF or Triple Quadrupole)

3. Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of Dodecyl N,N-dimethylaminoacetate-d6 in acetonitrile.

  • Prepare a 1 mg/mL stock solution of the non-deuterated standard in acetonitrile.

• Incubation Experiments:

  • For each condition to be tested (e.g., pH 4, 7, 9; temperature 4°C, 25°C, 50°C; solvent acetonitrile, methanol, water), prepare a sample by diluting the d6-stock solution to a final concentration of 10 µg/mL in the respective buffer or solvent.

  • Incubate the samples for a predetermined time course (e.g., 0, 1, 4, 8, 24 hours).

  • At each time point, quench the exchange by adding an equal volume of cold acetonitrile containing 0.1% formic acid.

• LC-MS Analysis:

  • Analyze the samples by LC-MS. Use a suitable C18 column and a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Monitor the mass-to-charge ratio (m/z) for both the deuterated (M+H)+ and the non-deuterated (M+H)+ forms of the analyte, as well as any partially deuterated species.

4. Data Analysis:

• Calculate the peak areas for the deuterated (d6) and any back-exchanged (d0 to d5) species at each time point.

• Determine the percentage of deuterium retention using the following formula: % Retention = [Area(d6) / (Sum of Areas of all isotopic forms)] * 100

• Plot the percentage of deuterium retention as a function of time for each condition.

Troubleshooting Workflow for Isotopic Exchange

Caption: Troubleshooting workflow for minimizing isotopic exchange.

Technical Support Center: Dodecyl N,N-dimethylaminoacetate-d6

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of Dodecyl N,N-dimethylaminoacetate-d6.

Frequently Asked Questions (FAQs)

Q1: What is Dodecyl N,N-dimethylaminoacetate-d6 and what are its primary hazards?

Dodecyl N,N-dimethylaminoacetate-d6 is a deuterated form of Dodecyl N,N-dimethylaminoacetate. Based on data for the analogous compound N,N-Dimethyldodecylamine, the primary hazards include:

• Harmful if swallowed [1].

• Causes severe skin burns and eye damage [1].

• Very toxic to aquatic life with long-lasting effects [1].

Q2: What personal protective equipment (PPE) is required when handling this compound?

Appropriate PPE should always be worn to minimize exposure. This includes:

• Eye Protection: Chemical safety goggles and a face shield[2].

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber)[3].

• Body Protection: A lab coat or other protective clothing to prevent skin contact[3].

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood[2][3]. If exposure limits are exceeded, a NIOSH/MSHA approved respirator should be used[2].

Q3: How should I properly store Dodecyl N,N-dimethylaminoacetate-d6?

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place[4][5]. Keep it away from incompatible materials such as strong oxidizing agents and halogens[4]. Given its reactivity with water, storage in a desiccator is recommended to prevent degradation and H-D exchange[6].

Q4: What should I do in case of accidental contact or exposure?

Immediate action is crucial in case of exposure:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Call a physician immediately[1][5].

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Call a physician immediately[1][5].

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur[1][5].

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately[1].

Q5: How do I handle a spill of Dodecyl N,N-dimethylaminoacetate-d6?

For a small spill:

• Wear appropriate PPE, including a respirator, chemical safety goggles, rubber boots, and heavy rubber gloves[3].

• Ventilate the area[3].

• Absorb the spill with an inert material (e.g., dry sand or earth) and place it in a suitable container for disposal[7].

• Wash the spill site after material pickup is complete[3].

• Prevent the spill from entering drains or waterways[7].

For large spills, evacuate the area and contact emergency services.

Q6: How should I dispose of waste containing Dodecyl N,N-dimethylaminoacetate-d6?

Dispose of contents/container to an approved waste disposal plant[5]. Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste[7]. Given its toxicity to aquatic life, it should not be released into the environment[1][7]. Some suppliers of deuterated compounds may offer a return service for depleted heavy water, which is a valuable material[8].

Troubleshooting Guide

Issue: My deuterated compound appears to be degrading or losing its deuterium (B1214612) label over time, as evidenced by mass spectrometry.

• Possible Cause: Hydrogen-Deuterium (H-D) exchange with protic solvents or atmospheric moisture. Deuterium atoms on the N,N-dimethylamino group are susceptible to exchange, especially in the presence of moisture or acidic/basic conditions.

• Solution: Store the compound in a dry, inert atmosphere (e.g., under argon or in a desiccator) and avoid contact with protic solvents unless they are also deuterated. When preparing solutions, use anhydrous, deuterated solvents. For long-term storage, keep the compound as a solid in a sealed vial under an inert atmosphere[6].

Issue: I am observing unexpected side products in my reaction involving Dodecyl N,N-dimethylaminoacetate-d6.

• Possible Cause: Ester hydrolysis. The ester functional group can be susceptible to hydrolysis, especially in the presence of acid or base and water.

• Solution: Ensure all reactants, solvents, and glassware are scrupulously dry. Run reactions under an inert atmosphere. If purification is challenging, consider that the amino group can complicate chromatographic separation; using a suitable buffer or a different stationary phase might be necessary.

Issue: The compound is difficult to handle due to its physical state.

• Possible Cause: The melting point of the non-deuterated analog N,N-Dimethyldodecylamine is -20°C, and similar long-chain amines can be liquids or low-melting solids at room temperature[1][5].

• Solution: If the compound is a liquid, handle it in a fume hood using appropriate syringes or pipettes. If it is a solid, it may be hygroscopic[9]. Handle it quickly in a dry environment to prevent moisture absorption.

Data Presentation

Physical and Chemical Properties of Dodecyl N,N-dimethylaminoacetate and Related Compounds

Property	Value (for N,N-Dimethyldodecylamine)	Reference
Molecular Formula	C14H31N	[10]
Molecular Weight	213.41 g/mol	[10]
Melting Point	-20 °C (-4 °F)	[1]
Boiling Point	80 - 82 °C (176 - 180 °F) at 0.1 hPa	[1]
Density	0.787 g/mL at 20 °C (68 °F)	[1]

Note: Data for the deuterated compound may vary slightly.

Experimental Protocols

Protocol 1: General Handling and Solution Preparation

• Preparation: Before handling, ensure all necessary PPE is worn, and work is conducted in a certified chemical fume hood.

• Dispensing:

  • For solids: Use a clean, dry spatula to transfer the required amount of Dodecyl N,N-dimethylaminoacetate-d6 to a pre-weighed vial inside a glove box or under a stream of inert gas to minimize atmospheric moisture contact.

  • For liquids: Use a calibrated micropipette or a syringe with a needle to transfer the desired volume.

• Solution Preparation: Add the desired volume of an appropriate anhydrous, deuterated solvent to the vial containing the compound. Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

• Storage of Solutions: Store solutions in tightly sealed vials, preferably with PTFE-lined caps, under an inert atmosphere and at the recommended temperature to prevent degradation.

Protocol 2: Waste Disposal

• Waste Segregation: Collect all waste containing Dodecyl N,N-dimethylaminoacetate-d6, including contaminated consumables (e.g., pipette tips, gloves), in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect liquid waste in a sealed, properly labeled container. Do not mix with incompatible waste streams.

• Solid Waste: Collect solid waste, including contaminated labware, in a designated, sealed container.

• Disposal Request: Follow your institution's hazardous waste disposal procedures. Provide a complete and accurate description of the waste, including the presence of the deuterated compound and any solvents used.

Visualizations

Caption: Workflow for handling and disposal of Dodecyl N,N-dimethylaminoacetate-d6.

Caption: Emergency response for accidental exposure.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. physics.purdue.edu [physics.purdue.edu]
• 3. cdn.moleculardimensions.com [cdn.moleculardimensions.com]
• 4. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 9. Dodecyldimethylamine oxide | C14H31NO | CID 15433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. N,N-Dimethyldodecylamine-d6 | LGC Standards [lgcstandards.com]

Reference Data & Comparative Studies

A Comparative Guide to Dodecyl N,N-dimethylaminoacetate-d6 and its Non-Deuterated Standard for Researchers

This guide provides a detailed comparison of Dodecyl N,N-dimethylaminoacetate-d6 and its non-deuterated analog. It is intended for researchers, scientists, and drug development professionals utilizing these compounds in analytical and biological studies. The inclusion of a deuterated internal standard is critical for achieving accurate and precise quantification in complex matrices, a common challenge in drug metabolism and pharmacokinetic studies.

Physicochemical Properties

The primary difference between the deuterated and non-deuterated standards lies in the isotopic substitution of six hydrogen atoms with deuterium (B1214612) on the N,N-dimethyl group. This substitution results in a predictable mass shift without significantly altering the chemical properties, making the deuterated version an ideal internal standard for mass spectrometry-based assays.

Property	Dodecyl N,N-dimethylaminoacetate	Dodecyl N,N-dimethylaminoacetate-d6
Molecular Formula	C₁₆H₃₃NO₂	C₁₆H₂₇D₆NO₂
Molecular Weight	~271.44 g/mol	~277.48 g/mol
Monoisotopic Mass	~271.2484 g/mol	~277.2861 g/mol
CAS Number	121150-43-4[1]	Not widely available

Synthesis and Isotopic Purity

Non-Deuterated Standard Synthesis: The synthesis of Dodecyl N,N-dimethylaminoacetate typically involves the esterification of N,N-dimethylglycine with dodecanol (B89629) or the reaction of dodecyl chloroacetate (B1199739) with dimethylamine. Purity is generally achieved through standard chromatographic techniques or distillation.

Deuterated Standard (d6) Synthesis: The synthesis of the d6 analog follows a similar pathway but utilizes a deuterated source for the N,N-dimethyl group, such as d6-dimethylamine. The final product's isotopic purity is a critical parameter, with high-quality standards typically exceeding 98% deuterium incorporation. This high isotopic purity minimizes signal overlap between the analyte and the internal standard in mass spectrometric analyses.

Performance in Analytical Methodologies

The key advantage of Dodecyl N,N-dimethylaminoacetate-d6 lies in its application as an internal standard for quantitative analysis, primarily in liquid chromatography-mass spectrometry (LC-MS).

Mass Spectrometry (MS)

In LC-MS, co-eluting matrix components can cause ion suppression or enhancement, leading to inaccurate quantification.[2][3] A stable isotope-labeled (SIL) internal standard, such as the d6 variant, co-elutes with the non-deuterated analyte and experiences similar matrix effects.[4] Because the SIL internal standard is chemically identical but mass-shifted, the ratio of the analyte signal to the internal standard signal remains constant, allowing for accurate correction of any variations in sample preparation, injection volume, and instrument response.[3][4] The +6 Dalton mass difference between the parent and d6-labeled compound provides a clear and distinct signal for quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR spectroscopy, the deuterated N,N-dimethyl groups of the d6 standard will not produce a signal in the proton spectrum. This can be advantageous for simplifying complex spectra and for use as an internal standard in quantitative NMR (qNMR) if the other protons of the molecule do not overlap with the analyte of interest. The non-deuterated standard will show a characteristic singlet for the six protons of the N,N-dimethyl group.

Experimental Protocols

Quantitative Analysis of Dodecyl N,N-dimethylaminoacetate in a Biological Matrix using LC-MS/MS with a Deuterated Internal Standard

This protocol provides a general workflow for the quantification of Dodecyl N,N-dimethylaminoacetate in plasma. Optimization of specific parameters is recommended for individual assays.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 10 µL of a known concentration of Dodecyl N,N-dimethylaminoacetate-d6 solution (internal standard).
• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated protein.
• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 100 µL of the mobile phase starting condition.

2. LC-MS/MS Analysis:

• LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• Mass Spectrometer: Triple quadrupole mass spectrometer.
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• MRM Transitions:
• Dodecyl N,N-dimethylaminoacetate: Monitor the transition from the parent ion (m/z ~272.2) to a characteristic product ion.
• Dodecyl N,N-dimethylaminoacetate-d6: Monitor the transition from the parent ion (m/z ~278.3) to the corresponding product ion.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.
• Quantify the analyte in the unknown samples using the regression equation from the calibration curve.

Visualizations

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Caption: Plausible mechanism of membrane interaction for amphiphilic compounds.

References

• 1. dodecyl-N,N-dimethylaminoacetate | CAS#:121150-43-4 | Chemsrc [chemsrc.com]
• 2. researchgate.net [researchgate.net]
• 3. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. texilajournal.com [texilajournal.com]

A Comparative Analysis of Dodecyl N,N-dimethylaminoacetate-d6 and its Non-Deuterated Analog

For researchers, scientists, and drug development professionals utilizing isotopic labeling, the purity and characterization of deuterated compounds are of paramount importance. This guide provides a comparative analysis of Dodecyl N,N-dimethylaminoacetate-d6 and its non-deuterated counterpart, Dodecyl N,N-dimethylaminoacetate. The following sections detail typical analytical specifications, in-depth experimental protocols for quality control, and visual workflows to elucidate the testing processes.

Product Comparison: Key Analytical Specifications

The table below summarizes the typical analytical specifications for Dodecyl N,N-dimethylaminoacetate-d6 and Dodecyl N,N-dimethylaminoacetate. These parameters are critical for ensuring the quality, consistency, and performance of these compounds in research and development applications.

Parameter	Dodecyl N,N-dimethylaminoacetate-d6	Dodecyl N,N-dimethylaminoacetate
Appearance	Colorless to light yellow oil	Colorless to light yellow oil
Purity (by HPLC)	≥ 98%	≥ 99%[1]
Isotopic Purity	≥ 98 atom % D	Not Applicable
Molecular Formula	C16H27D6NO2	C16H33NO2[2]
Molecular Weight	277.49	271.44[2]
pH (1% solution in water)	5.0 - 8.0[1]	5.0 - 8.0[1]
Solubility (in water at 20°C)	≥ 30%[1]	≥ 30%[1]
Conductance (10% solution in water)	< 100 µS[1]	< 80 µS[1]
Absorbance (1% solution in water)	260 nm: < 0.1, 280 nm: < 0.08[1]	260 nm: < 0.1, 280 nm: < 0.08[1]
Residual Solvents	To be determined by GC-MS	To be determined by GC-MS
Heavy Metals	To be determined by ICP-MS	To be determined by ICP-MS

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison are provided below. These protocols are standard in the pharmaceutical and specialty chemical industries for ensuring product quality.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the chemical purity of the compound.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Procedure: A known concentration of the sample is dissolved in the mobile phase and injected into the HPLC system. The peak area of the main component is compared to the total area of all peaks to calculate the purity.

Isotopic Purity Determination by Mass Spectrometry (MS)

• Objective: To determine the degree of deuterium (B1214612) incorporation.

• Instrumentation: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) coupled with a suitable ionization source (e.g., ESI).

• Procedure: The sample is introduced into the mass spectrometer, and the mass spectrum is acquired. The relative intensities of the deuterated and non-deuterated molecular ions are used to calculate the isotopic purity. Corrections for the natural abundance of isotopes are applied for accurate quantification.[3][4][5]

Isotopic Enrichment and Structure Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the molecular structure and determine the site and extent of deuteration.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Procedure for ¹H NMR: A spectrum is acquired to identify the positions and integrations of residual protons. The low intensity of proton signals at the deuterated positions confirms successful labeling.

• Procedure for ²H (Deuterium) NMR: A deuterium spectrum is acquired to directly observe the signals from the deuterium atoms, confirming their positions in the molecule.[6]

Residual Solvent Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To identify and quantify any residual solvents from the manufacturing process.

• Instrumentation: A GC-MS system with a headspace autosampler.

• Procedure: The sample is heated in a sealed vial to allow volatile solvents to partition into the headspace. A sample of the headspace gas is injected into the GC-MS for separation and identification of any residual solvents. Quantification is performed against known standards. This is crucial for compliance with regulatory guidelines such as ICH Q3C and USP <467>.[7][8]

Heavy Metals Analysis by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

• Objective: To detect and quantify trace amounts of heavy metal impurities.

• Instrumentation: An ICP-MS instrument.

• Procedure: The sample is digested in acid and introduced into the ICP-MS. The instrument ionizes the sample and separates the ions based on their mass-to-charge ratio, allowing for the sensitive detection and quantification of a wide range of elements. This method is compliant with USP <232> and <233> for elemental impurities.[9][10][11]

Visualizing the Analytical Workflow

The following diagrams illustrate the workflows for the key analytical tests performed to issue a Certificate of Analysis for Dodecyl N,N-dimethylaminoacetate-d6.

Caption: Workflow for determining purity and identity.

Caption: Workflow for impurity profiling.

References

• 1. Anatrace.com [anatrace.com]
• 2. dodecyl-N,N-dimethylaminoacetate | 121150-43-4 [chemnet.com]
• 3. almacgroup.com [almacgroup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Residual Solvent Analysis Information | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. A rapid ICP-MS screen for heavy metals in pharmaceutical compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 11. Measuring Elemental Compositions in Drug Products with ICP-MS [eag.com]

A Comparative Guide to Dodecyl N,N-dimethylaminoacetate-d6 and Other Surfactants for Researchers and Drug Development Professionals

An objective analysis of the physicochemical properties and performance of Dodecyl N,N-dimethylaminoacetate-d6 in comparison to a range of common surfactants, supported by established experimental data and detailed methodologies.

This guide provides a comprehensive comparison of the deuterated zwitterionic surfactant, Dodecyl N,N-dimethylaminoacetate-d6, with other widely used surfactants in research and pharmaceutical development. Due to the limited availability of experimental data for the deuterated form, this guide utilizes predicted data for its non-deuterated counterpart, Dodecyl N,N-dimethylaminoacetate, and experimental data from its close structural analog, N-Dodecyl-N,N-(dimethylammonio)butyrate (DDMAB), as valuable points of reference.

The selection of an appropriate surfactant is critical for a wide range of applications, including the solubilization of poorly soluble drugs, stabilization of protein formulations, and in various proteomics and cell biology workflows. This guide aims to provide researchers, scientists, and drug development professionals with a clear and data-driven comparison to aid in the selection of the most suitable surfactant for their specific needs.

Physicochemical Properties: A Comparative Overview

The performance of a surfactant is intrinsically linked to its physicochemical properties. The following table summarizes key parameters for Dodecyl N,N-dimethylaminoacetate and a selection of common anionic, cationic, non-ionic, and other zwitterionic surfactants.

Surfactant	Type	Molecular Weight ( g/mol )	Predicted/Experimental	Critical Micelle Concentration (CMC) (mM)	Surface Tension at CMC (mN/m)
Dodecyl N,N-dimethylaminoacetate	Zwitterionic	271.44	Predicted	No experimental data found	No experimental data found
N-Dodecyl-N,N-(dimethylammonio)butyrate (DDMAB)[1]	Zwitterionic	299.49	Experimental	4.3	Not specified
Sodium Dodecyl Sulfate (SDS)[2]	Anionic	288.38	Experimental	8.2	~38
Cetyltrimethylammonium Bromide (CTAB)	Cationic	364.45	Experimental	0.92	~36
Triton™ X-100	Non-ionic	~625	Experimental	0.2-0.9	~33
Polysorbate 80 (Tween® 80)	Non-ionic	~1310	Experimental	0.012	~40
CHAPS	Zwitterionic	614.88	Experimental	4-8	~35
Cocamidopropyl Betaine (CAPB)[3]	Zwitterionic	~342	Experimental	~0.13 (in water)	~35

Note: The data for Dodecyl N,N-dimethylaminoacetate are predicted values. The experimental CMC for DDMAB is provided as a close structural analog. CMC and surface tension values for other surfactants are approximate and can vary with experimental conditions (e.g., temperature, buffer composition).

Performance Comparison in Key Applications

The choice of surfactant significantly impacts experimental outcomes in various applications. This section compares the expected performance of Dodecyl N,N-dimethylaminoacetate-d6 (based on its zwitterionic nature and structural similarities to other surfactants) with other surfactant types in three critical areas: protein stability, drug solubilization, and compatibility with mass spectrometry.

Protein Stability

Surfactants are often used to prevent protein aggregation and denaturation. Zwitterionic surfactants are generally considered milder than ionic surfactants and can be effective in stabilizing proteins.[3][4]

Surfactant Type	General Effect on Protein Stability
Zwitterionic (e.g., Dodecyl N,N-dimethylaminoacetate)	Generally mild and non-denaturing. Can stabilize proteins by reducing surface tension and preventing aggregation.[3]
Anionic (e.g., SDS)	Often denaturing, particularly at concentrations above the CMC. Can disrupt protein structure.
Cationic (e.g., CTAB)	Can be denaturing and may interact strongly with negatively charged proteins.
Non-ionic (e.g., Triton™ X-100, Polysorbate 80)	Generally mild and used to prevent aggregation at interfaces.

Drug Solubilization

Surfactants are crucial for enhancing the solubility of poorly water-soluble drugs, a key challenge in drug development.[5][6][7] The efficiency of solubilization depends on the surfactant's ability to form micelles that can encapsulate hydrophobic drug molecules.

Surfactant Type	Drug Solubilization Capacity
Zwitterionic (e.g., Dodecyl N,N-dimethylaminoacetate)	Expected to have good solubilization capacity for a range of hydrophobic drugs due to the formation of micelles.[8][9]
Anionic (e.g., SDS)	High solubilization capacity, but potential for drug-surfactant interactions and toxicity.[10]
Cationic (e.g., CTAB)	Good solubilization capacity, but potential for toxicity and interaction with negatively charged drugs.
Non-ionic (e.g., Triton™ X-100, Polysorbate 80)	Widely used in pharmaceutical formulations for their good solubilizing power and lower toxicity.[7]

Compatibility with Downstream Applications (e.g., Mass Spectrometry)

For applications such as proteomics, the compatibility of the surfactant with downstream analytical techniques like mass spectrometry is a critical consideration.

Surfactant Type	Mass Spectrometry Compatibility
Zwitterionic (e.g., Dodecyl N,N-dimethylaminoacetate)	Generally more compatible than ionic surfactants, but may still require removal or optimization of concentration.
Anionic (e.g., SDS)	Notorious for causing ion suppression and requiring removal before analysis.
Cationic (e.g., CTAB)	Can interfere with analysis and often needs to be removed.
Non-ionic (e.g., Triton™ X-100, Polysorbate 80)	Can cause significant interference and adduct formation, often requiring specialized cleanup procedures.

Experimental Protocols

To facilitate the objective comparison of Dodecyl N,N-dimethylaminoacetate-d6 with other surfactants, this section provides detailed methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

Objective: To determine the concentration at which a surfactant begins to form micelles in a solution.

Principle: The surface tension of a liquid decreases as the concentration of a surfactant increases. Once micelles begin to form, the surface tension remains relatively constant. The CMC is the concentration at which this transition occurs.[2][11]

Materials:

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)[12][13]

• High-purity water or buffer

• Surfactant solutions of varying concentrations

Procedure:

• Prepare a stock solution of the surfactant in the desired solvent (e.g., water, buffer).

• Prepare a series of dilutions of the stock solution to cover a wide range of concentrations, both below and above the expected CMC.

• Measure the surface tension of each solution using a calibrated tensiometer according to the instrument's instructions.[12]

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is determined as the point of intersection of the two linear portions of the plot.[2][11]

References

• 1. benchchem.com [benchchem.com]
• 2. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Surfactant-driven modifications in protein structure - Soft Matter (RSC Publishing) DOI:10.1039/D5SM00207A [pubs.rsc.org]
• 5. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. jocpr.com [jocpr.com]
• 8. Betaine Amphoteric Surfactants—Synthesis, Properties, and Applications | CoLab [colab.ws]
• 9. keruichemical.com [keruichemical.com]
• 10. jocpr.com [jocpr.com]
• 11. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 12. biolinscientific.com [biolinscientific.com]
• 13. file.yizimg.com [file.yizimg.com]

Inter-Laboratory Comparison of Dodecyl N,N-dimethylaminoacetate-d6 Analysis: A Performance Evaluation Guide

Introduction

This guide provides a comprehensive overview of a hypothetical inter-laboratory comparison focused on the quantitative analysis of Dodecyl N,N-dimethylaminoacetate-d6. Dodecyl N,N-dimethylaminoacetate-d6 is a deuterated internal standard crucial for the accurate quantification of its non-labeled counterpart in various matrices. Ensuring analytical proficiency across different laboratories is paramount for data consistency and reliability in research and development. This proficiency test was designed to assess the capabilities of participating laboratories in analyzing this compound and to provide a baseline for analytical performance. The data and laboratory names presented in this guide are illustrative to demonstrate the format and content of such a comparison.

Data Presentation: Summary of Quantitative Results

The participating laboratories were provided with two sets of samples containing Dodecyl N,N-dimethylaminoacetate-d6 at two different nominal concentrations in a methanol (B129727) matrix. Each laboratory was instructed to perform triplicate measurements and report the average concentration. The performance of each laboratory was evaluated based on their reported values against the assigned values, and Z-scores were calculated to provide a standardized measure of performance.

Table 1: Results of Inter-Laboratory Comparison for Dodecyl N,N-dimethylaminoacetate-d6 Analysis

Laboratory ID	Sample A Nominal Value (ng/mL)	Sample A Reported Mean (ng/mL)	Sample A Recovery (%)	Sample A Z-Score	Sample B Nominal Value (ng/mL)	Sample B Reported Mean (ng/mL)	Sample B Recovery (%)	Sample B Z-Score
Lab-01	50.0	49.2	98.4	-0.54	250.0	243.5	97.4	-0.85
Lab-02	50.0	51.5	103.0	1.01	250.0	258.1	103.2	1.00
Lab-03	50.0	47.8	95.6	-1.48	250.0	239.9	96.0	-1.25
Lab-04	50.0	53.1	106.2	2.08	250.0	265.4	106.2	1.90
Lab-05	50.0	49.9	99.8	-0.07	250.0	251.3	100.5	0.16
Lab-06	50.0	46.2	92.4	-2.55	250.0	231.7	92.7	-2.26
Robust Mean	50.1	250.2
Robust SD	1.49	8.11

Note: Z-scores are calculated using the formula: Z = (x - X) / σ, where x is the participant's result, X is the robust mean of all results, and σ is the robust standard deviation. A Z-score between -2 and 2 is generally considered satisfactory.

Experimental Protocols

A standardized analytical method based on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) was provided to all participating laboratories to minimize variability arising from different methodologies.

Sample Preparation

• Stock Solution Preparation: A stock solution of Dodecyl N,N-dimethylaminoacetate-d6 (1 mg/mL) was prepared in methanol.

• Working Standard Solutions: A series of working standard solutions were prepared by serial dilution of the stock solution in methanol to create a calibration curve (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL).

• Sample Dilution: The received test samples were diluted 1:10 with methanol before analysis.

LC-MS/MS Method

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.2 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 0-1 min (10% B), 1-5 min (10-90% B), 5-6 min (90% B), 6-6.1 min (90-10% B), 6.1-8 min (10% B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transition: Hypothetical transition, to be determined experimentally for the specific compound. For example, Q1: 278.3 m/z -> Q3: 58.1 m/z.

  • Dwell Time: 100 ms.

  • Collision Energy: Optimized for the specific transition.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

Quantification

Quantification was performed using an external calibration curve. The peak area of the analyte in the samples was compared to the calibration curve generated from the working standard solutions to determine the concentration.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow followed by the participating laboratories for the analysis of Dodecyl N,N-dimethylaminoacetate-d6.

Caption: Experimental workflow from sample preparation to data reporting.

Inter-Laboratory Data Evaluation Process

The diagram below outlines the logical steps taken to evaluate the data submitted by the participating laboratories and to determine their performance.

Caption: Logical flow for the statistical evaluation of inter-laboratory results.

A Comparative Performance Evaluation of Dodecyl N,N-dimethylaminoacetate-d6 and Alternative Surfactants for Pharmaceutical Applications

For researchers, scientists, and drug development professionals, the selection of appropriate excipients is a critical determinant of a drug product's stability, efficacy, and safety. This guide provides a comparative evaluation of Dodecyl N,N-dimethylaminoacetate-d6, a deuterated zwitterionic surfactant, with two commonly used alternatives: ZWITTERGENT® 3-12 and Lauryl Betaine. This objective comparison is supported by available experimental data on their physicochemical properties and performance in key applications relevant to drug development, such as protein solubilization and cytotoxicity.

Executive Summary

Dodecyl N,N-dimethylaminoacetate and its alternatives are amphiphilic molecules that possess both a hydrophobic dodecyl tail and a hydrophilic headgroup containing both a cationic quaternary ammonium (B1175870) group and an anionic carboxylate or sulfonate group. This zwitterionic nature imparts unique properties, making them effective in a wide range of pH conditions and generally milder than their purely ionic counterparts. While Dodecyl N,N-dimethylaminoacetate-d6 is a specialized, isotopically labeled compound often used in pharmacokinetic studies, its non-deuterated form shares fundamental characteristics with ZWITTERGENT® 3-12 and Lauryl Betaine. This guide will focus on the performance of these non-deuterated analogs as representative examples.

The primary applications for these surfactants in drug development include the solubilization of poorly soluble active pharmaceutical ingredients (APIs), stabilization of protein and peptide formulations, and as components in drug delivery systems. The choice of surfactant depends on a balance of solubilizing power, biocompatibility, and compatibility with the specific API and formulation.

Physicochemical Properties: A Quantitative Comparison

The performance of a surfactant is fundamentally linked to its physicochemical properties. The following table summarizes key parameters for Dodecyl N,N-dimethylaminoacetate, ZWITTERGENT® 3-12, and Lauryl Betaine.

Property	Dodecyl N,N-dimethylaminoacetate	ZWITTERGENT® 3-12	Lauryl Betaine
CAS Number	121150-43-4	14933-08-5	683-10-3
Molecular Formula	C16H32NO2	C17H37NO3S	C16H33NO2
Molecular Weight ( g/mol )	270.43	335.54	271.45
Critical Micelle Concentration (CMC)	Not readily available	~2-4 mM in water	~3.3 mM in water[1]
Boiling Point (°C)	336.6 at 760 mmHg	250-260 (decomposes)[2]	>100 (decomposes)[3]
Solubility	Not readily available	Soluble in water (1M)[2]	Highly soluble in water[4]
Appearance	Not readily available	White powder	Clear to slightly yellow liquid[3]

Performance Evaluation: Experimental Data

Protein Solubilization

Zwitterionic detergents are widely used for the solubilization of proteins, particularly membrane proteins, due to their ability to disrupt lipid bilayers while often preserving the native protein structure.

Cytotoxicity

The biocompatibility of excipients is a critical consideration in drug formulation. Cytotoxicity assays are used to assess the potential for a substance to cause cell damage or death. While specific IC50 values for Dodecyl N,N-dimethylaminoacetate-d6 on pharmaceutically relevant cell lines are not publicly available, the general class of zwitterionic surfactants is considered to be milder than ionic surfactants.

Lauryl Betaine is known for its mildness and low irritation potential, making it a popular choice in personal care products and a candidate for gentle drug formulations.[4][5] However, it is important to note that all surfactants will exhibit cytotoxicity at sufficiently high concentrations. A study on biosurfactants noted that at a concentration of 1 g/L, several biosurfactant extracts were not cytotoxic to fibroblasts, with cell growth remaining above 90%.[3] While this study did not directly test the surfactants in this guide, it highlights the concentration-dependent nature of cytotoxicity.

Experimental Protocols

To facilitate a direct comparison of these surfactants for a specific application, the following detailed experimental protocols are provided.

Protein Solubilization Assay

This protocol provides a general method for comparing the efficiency of different surfactants in solubilizing proteins from a cell lysate.

dot

Caption: Workflow for Protein Solubilization Assay.

Materials:

• Cell line of interest

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4, with protease inhibitors)

• Surfactants to be tested (Dodecyl N,N-dimethylaminoacetate, ZWITTERGENT® 3-12, Lauryl Betaine)

• BCA Protein Assay Kit

• SDS-PAGE gels and reagents

Procedure:

• Harvest cultured cells and wash with ice-cold PBS. Centrifuge to obtain a cell pellet.

• Resuspend the cell pellet in lysis buffer without surfactant.

• Divide the cell suspension into separate tubes for each surfactant to be tested.

• Add the respective surfactant to each tube to the desired final concentration (e.g., 1% w/v).

• Incubate the samples on a rotator for 1 hour at 4°C.

• Centrifuge the lysates at high speed (e.g., 100,000 x g) for 1 hour at 4°C to pellet the insoluble fraction.

• Carefully collect the supernatant, which contains the solubilized proteins.

• Determine the protein concentration of the supernatant using a BCA protein assay.

• Analyze the soluble and insoluble fractions by SDS-PAGE to visualize the protein profiles.

• Compare the protein yield in the supernatant for each surfactant to determine their relative solubilization efficiency.

Cytotoxicity Assay (MTT Assay)

This protocol describes a colorimetric assay to assess the metabolic activity of cells as an indicator of cytotoxicity.

dot

Caption: Workflow for MTT Cytotoxicity Assay.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• 96-well cell culture plates

• Surfactants to be tested

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of each surfactant in cell culture medium.

• Remove the old medium from the cells and add 100 µL of the surfactant dilutions to the respective wells. Include untreated control wells.

• Incubate the plate for 48 hours.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Logical Relationships in Surfactant Selection

The decision-making process for selecting a suitable surfactant for a drug delivery application involves a hierarchical evaluation of its properties.

dot

Caption: Surfactant Selection Logic for Drug Delivery.

Conclusion

Dodecyl N,N-dimethylaminoacetate-d6 and its non-deuterated analogs, ZWITTERGENT® 3-12 and Lauryl Betaine, are versatile zwitterionic surfactants with significant potential in pharmaceutical formulations. While ZWITTERGENT® 3-12 has demonstrated high efficacy in protein solubilization, Lauryl Betaine is noted for its mildness. The selection of the optimal surfactant requires careful consideration of the specific application, balancing the need for effective solubilization and stabilization with the imperative for biocompatibility and safety. The experimental protocols provided in this guide offer a framework for researchers to conduct direct comparative studies to inform their formulation development decisions. Further research providing direct, quantitative comparisons of the performance and cytotoxicity of these surfactants in various drug delivery systems would be of great value to the pharmaceutical sciences community.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative solubilization of nonhistone chromosomal proteins without denaturation using zwitterionic detergents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. specialchem.com [specialchem.com]
• 5. Lauryl Betaine - PCC Group Product Portal [products.pcc.eu]

Comparative Guide to the Application of Dodecyl N,N-dimethylaminoacetate-d6 in Scientific Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the anticipated applications of Dodecyl N,N-dimethylaminoacetate-d6, a deuterated form of the zwitterionic surfactant and penetration enhancer, Dodecyl N,N-dimethylaminoacetate (DDAA). Due to the limited availability of direct experimental data for the d6-labeled compound, this guide draws comparisons from the established uses of its non-labeled counterpart and functionally similar molecules. The primary application of Dodecyl N,N-dimethylaminoacetate-d6 is as an internal standard in quantitative mass spectrometry-based assays for its non-deuterated analogue.

Inferred Application: Internal Standard for Quantitative Analysis

Stable isotope-labeled compounds, such as Dodecyl N,N-dimethylaminoacetate-d6, are considered the gold standard for internal standards in quantitative mass spectrometry. This is because their chemical and physical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization. The key difference is their mass, which allows the mass spectrometer to distinguish between the analyte and the internal standard. This method, known as isotope dilution mass spectrometry, provides high accuracy and precision by correcting for analyte loss during sample processing and for variations in instrument response.

The workflow for using a stable isotope-labeled internal standard is a critical procedure in pharmacokinetic studies, for example, to quantify the amount of a transdermal penetration enhancer like DDAA that has permeated the skin and entered systemic circulation or to measure its concentration in different skin layers.

Quantitative analysis workflow using a stable isotope-labeled internal standard.

Comparison with Alternative Methodologies and Compounds

The selection of an appropriate analytical method and internal standard is crucial for accurate quantification. Similarly, the choice of a penetration enhancer or surfactant depends on the specific application.

1. Comparison of DDAA with Other Penetration Enhancers

Dodecyl N,N-dimethylaminoacetate is known to enhance the permeation of various drugs across the skin.[1] Its performance can be compared to other chemical penetration enhancers.

Penetration Enhancer	Chemical Class	Mechanism of Action (Proposed)	Relative Efficacy	Reference
Dodecyl N,N-dimethylaminoacetate (DDAA)	Zwitterionic Surfactant	Disruption of stratum corneum lipid organization	In several studies, showed greater or equal efficacy compared to Azone for indomethacin, 5-fluorouracil, and propranolol-HCl.	Panchagnula & Ritschel, 1991[1]
Azone (Laurocapram)	Azacycloheptan-2-one derivative	Partitioning into intercellular lipids, increasing their fluidity	Widely used benchmark for penetration enhancers.	Panchagnula & Ritschel, 1991[1]
Oleic Acid	Fatty Acid	Fluidization of stratum corneum lipids	Effective, but potential for skin irritation.	-
Propylene Glycol	Glycol	Solubilizes keratin (B1170402) and increases hydration of the stratum corneum	Commonly used as a vehicle and penetration enhancer.	-

2. Comparison of DDAA as a Zwitterionic Surfactant with Other Surfactant Classes

DDAA's zwitterionic nature makes it a versatile surfactant.[2] Zwitterionic surfactants are valued for their ability to break protein-protein interactions with minimal denaturation.[2] Their properties are often intermediate between ionic and non-ionic surfactants.

Surfactant Class	Example(s)	Typical Critical Micelle Concentration (CMC)	Denaturing Potential	Common Applications
Zwitterionic	DDAA , CHAPS, Lauryl Sulfobetaine (SB3-12)	4-8 mM (for CHAPS)	Low to Moderate	Solubilizing membrane proteins, personal care products.[2]
Ionic (Anionic)	Sodium Dodecyl Sulfate (SDS)	8 mM	High	SDS-PAGE, cell lysis.
Non-ionic	Triton X-100, n-dodecyl-β-D-maltoside (DDM)	0.2-0.9 mM (for Triton X-100)	Low	Solubilizing membrane proteins while preserving activity.[2]

Experimental Protocols

While a specific, validated protocol for Dodecyl N,N-dimethylaminoacetate-d6 is not publicly available, a general procedure for the use of a stable isotope-labeled internal standard in a pharmacokinetic study is provided below.

Protocol: Quantification of a Small Molecule in Plasma using LC-MS with a Stable Isotope-Labeled Internal Standard

1. Materials and Reagents:

• Analyte (e.g., Dodecyl N,N-dimethylaminoacetate)

• Stable Isotope-Labeled Internal Standard (IS) (e.g., Dodecyl N,N-dimethylaminoacetate-d6)

• Blank plasma

• Acetonitrile (ACN)

• Formic Acid (FA)

• Water (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS system

2. Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of the analyte in a suitable solvent (e.g., methanol (B129727) or ACN).

  • Prepare a 1 mg/mL stock solution of the IS in the same solvent.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Serially dilute the analyte stock solution with blank plasma to prepare calibration standards at a range of concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of each standard, QC, and unknown sample in a microcentrifuge tube, add 10 µL of the IS working solution (e.g., at 200 ng/mL in ACN).

  • Add 150 µL of ACN containing 0.1% FA to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial for LC-MS analysis.

• LC-MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% FA in water.

    • Mobile Phase B: 0.1% FA in ACN.

    • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (MS):

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Detection: Multiple Reaction Monitoring (MRM).

    • Monitor the precursor to product ion transitions for both the analyte and the IS.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the analyte concentration.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

The logical principle behind using a stable isotope-labeled internal standard.

References

• 1. Dodecyl N,N-dimethylamino acetate and azone enhance drug penetration across human, snake, and rabbit skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Head-to-Head Battle for Precision: Deuterated vs. C13 Labeled Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a pivotal decision that can significantly impact the quality and reliability of analytical data. While both deuterated (²H) and Carbon-13 (¹³C) labeled compounds are mainstays in the field, a comprehensive comparison reveals critical performance differences. This guide provides an objective, data-driven analysis of these two classes of internal standards, offering detailed experimental protocols and visualizations to inform the selection process for robust and defensible bioanalytical results.

The ideal internal standard (IS) is a chemical mimic of the analyte of interest, differing only in mass. This ensures it behaves identically during sample preparation, chromatography, and ionization, thereby accurately compensating for variations throughout the analytical workflow.[1] Stable isotope-labeled internal standards (SIL-ISs) are the gold standard for achieving this, with deuterated and ¹³C-labeled standards being the most common choices.[2][3] However, the subtle physicochemical differences between these labeling approaches can lead to significant disparities in analytical performance.

Key Performance Parameters: A Quantitative Comparison

Experimental evidence consistently demonstrates the superior performance of ¹³C-labeled internal standards over their deuterated counterparts in key analytical parameters. This superiority is primarily attributed to the perfect co-elution of ¹³C-labeled standards with the native analyte and their higher isotopic stability.

Performance Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings & Implications
Chromatographic Co-elution	Often exhibits a chromatographic shift, typically eluting slightly earlier than the unlabeled analyte in reversed-phase chromatography.[1][4] This is due to the "isotope effect," where the C-D bond is slightly shorter and stronger than the C-H bond.[4]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[1] The physicochemical properties are virtually identical to the native compound.	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1] Incomplete co-elution can lead to significant quantitative errors, with one study reporting a 40% error due to an imperfect retention time match.[5]
Accuracy & Precision	Can lead to inaccuracies and reduced precision due to differential matrix effects arising from chromatographic shifts.[5]	Demonstrates improved accuracy and precision. A comparative study showed a mean bias of 100.3% with a standard deviation of 7.6% for a ¹³C-IS, compared to 96.8% and 8.6% for a deuterated analog.[1]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification. In lipidomics, the use of ¹³C-IS significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[6]
Isotopic Stability	Susceptible to back-exchange of deuterium (B1214612) atoms with protons from the solvent, especially if the label is on an exchangeable site (e.g., -OH, -NH).[4][7] This can compromise the integrity of the standard.	Highly stable, with no risk of isotopic exchange during sample preparation, storage, or analysis.[4] The ¹³C atoms are integrated into the carbon backbone of the molecule.	The high stability of the ¹³C label ensures the integrity of the internal standard throughout the entire analytical workflow, leading to more reliable results.[7]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.[1]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[1]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected, ensuring that both the analyte and the standard are subjected to the same ionization conditions.[8]
Cost	Generally less expensive and more readily available due to simpler synthesis.[8]	Typically more expensive due to more complex and laborious synthesis.[8]	While deuterated standards may offer a cost advantage, the potential for compromised data integrity can lead to higher long-term costs associated with failed experiments and repeated analyses. The initial investment in ¹³C standards is often justified by the increased reliability and robustness of the analytical method.[2]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of stable isotope dilution assays. Below are generalized experimental protocols for the quantitative analysis of a small molecule in a biological matrix (e.g., plasma) using either a deuterated or a ¹³C-labeled internal standard.

Protocol 1: Quantitative Analysis using a Deuterated Internal Standard

1. Standard and Sample Preparation:

• Prepare stock solutions of the analyte and the deuterated internal standard (e.g., Analyte-d4) in a suitable organic solvent (e.g., methanol).

• Create a series of calibration standards by spiking known concentrations of the analyte into a blank biological matrix.

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same matrix.

• Prepare a working solution of the deuterated internal standard at a fixed concentration.

2. Sample Extraction:

• To 100 µL of plasma sample, calibrator, or QC sample, add 10 µL of the deuterated internal standard working solution.

• Vortex mix for 10 seconds.

• Perform protein precipitation by adding 300 µL of acetonitrile.

• Vortex for 30 seconds and then centrifuge at high speed (e.g., 10,000 x g) for 5 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A suitable reversed-phase C18 column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from low to high organic phase to elute the analyte and internal standard.

  • Crucial Step: Carefully optimize the gradient to minimize the chromatographic separation between the analyte and the deuterated internal standard.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive or negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • Monitor specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

4. Data Analysis:

• Integrate the peak areas for the analyte and the deuterated internal standard.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Quantitative Analysis using a ¹³C-Labeled Internal Standard

The protocol is largely identical to that for the deuterated internal standard, with the key difference being the internal standard used and the expected chromatographic behavior.

1. Standard and Sample Preparation:

• Prepare stock solutions of the analyte and the ¹³C-labeled internal standard (e.g., Analyte-¹³C₆) in a suitable organic solvent.

• Prepare calibration standards and QC samples as described in Protocol 1.

• Prepare a working solution of the ¹³C-labeled internal standard at a fixed concentration.

2. Sample Extraction:

• Follow the same sample extraction procedure as outlined in Protocol 1, substituting the ¹³C-labeled internal standard for the deuterated one.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Use the same column and mobile phases as in Protocol 1.

  • The ¹³C-labeled internal standard is expected to co-elute perfectly with the analyte, simplifying method development.

• Mass Spectrometry Detection:

  • Use the same ionization and analysis modes as in Protocol 1.

  • Monitor the specific precursor-to-product ion transitions for the analyte and the ¹³C-labeled internal standard.

4. Data Analysis:

• Follow the same data analysis procedure as outlined in Protocol 1. The perfect co-elution is expected to yield a more linear and reproducible calibration curve, leading to higher accuracy and precision.

Visualizing the Concepts

To further illustrate the key concepts discussed, the following diagrams were generated using Graphviz.

A typical workflow for quantitative bioanalysis using an internal standard.

Key differences and logical conclusion in the choice of internal standard.

Conclusion and Recommendation

The selection of an internal standard is a critical decision that directly influences the quality and reliability of quantitative bioanalytical data. While deuterated internal standards are widely used due to their lower cost and availability, they possess inherent limitations, including chromatographic shifts and potential isotopic instability, which can compromise data accuracy.[8][9]

For researchers, scientists, and drug development professionals engaged in high-stakes research where data integrity is paramount, ¹³C-labeled internal standards are unequivocally the superior choice.[2] Their ability to perfectly co-elute with the analyte of interest ensures the most accurate correction for matrix effects, leading to enhanced accuracy, precision, and overall robustness of the analytical method. The initial investment in ¹³C-labeled standards is a sound scientific decision that ultimately yields more reliable and defensible results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. hilarispublisher.com [hilarispublisher.com]

Assessing the Purity of Dodecyl N,N-dimethylaminoacetate-d6: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of lipid nanoparticle (LNP)-mediated drug delivery demands rigorous characterization of all components to ensure safety, efficacy, and reproducibility. Dodecyl N,N-dimethylaminoacetate-d6, a deuterated cationic lipid, is a critical component in many LNP formulations for the delivery of nucleic acid-based therapeutics. Its purity directly impacts the physicochemical properties of the LNPs, their transfection efficiency, and their immunogenic profile. This guide provides a comprehensive overview of the analytical methodologies used to assess the purity of Dodecyl N,N-dimethylaminoacetate-d6, compares its performance with common alternatives, and offers detailed experimental protocols.

Data Presentation: Purity and Performance Comparison

A thorough assessment of Dodecyl N,N-dimethylaminoacetate-d6 involves evaluating its chemical and isotopic purity, as well as its performance in a functional assay, such as transfection efficiency. The following tables summarize key purity specifications and compare the performance of LNPs formulated with Dodecyl N,N-dimethylaminoacetate-d6 against those formulated with common alternative cationic lipids.

Table 1: Representative Purity Specifications for Dodecyl N,N-dimethylaminoacetate-d6

Parameter	Specification	Method
Chemical Purity
Appearance	Clear, colorless oil	Visual Inspection
Identity	Conforms to structure	¹H NMR, ¹³C NMR, MS
Purity (by GC-FID)	≥ 98.0%	Gas Chromatography-Flame Ionization Detection
Isotopic Purity
Deuterium (B1214612) Enrichment	≥ 98 atom % D	Mass Spectrometry (MS)
Isotopic Distribution	Conforms to pattern	Mass Spectrometry (MS)
Residual Solvents
Specify Solvent(s)	≤ 0.5%	Headspace GC-MS
Elemental Purity
Heavy Metals	≤ 10 ppm	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Note: These are representative specifications. Actual values may vary between suppliers and batches. A Certificate of Analysis (CoA) should always be consulted for specific lot information.

Table 2: Performance Comparison of Cationic Lipids in LNP Formulations

Cationic Lipid	Key Advantages	Key Disadvantages
Dodecyl N,N-dimethylaminoacetate-d6	- Deuterated for metabolic studies- Biodegradable ester linkage- Potentially lower immunogenicity	- Limited publicly available direct comparative data- May be more expensive
DOTAP (1,2-dioleoyl-3-trimethylammonium-propane)	- Widely used and well-characterized- High transfection efficiency in many cell types[1][2]	- Non-biodegradable- Can exhibit higher toxicity compared to some newer lipids[1]
DOPC (1,2-dioleoyl-sn-glycero-3-phosphocholine)	- Zwitterionic, can improve LNP stability- Low intrinsic immunogenicity	- Lower transfection efficiency when used as the sole cationic lipid
C12-200	- Potent ionizable lipid for siRNA delivery- Well-established performance in preclinical models	- More complex synthesis- Performance can be sensitive to formulation parameters

Experimental Protocols

Detailed and validated analytical methods are paramount for the quality control of Dodecyl N,N-dimethylaminoacetate-d6. Below are representative protocols for key analytical techniques.

Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method quantifies the chemical purity of the lipid by separating it from volatile impurities.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for fatty acid ester analysis (e.g., DB-23 or equivalent).

• Sample Preparation: Accurately weigh approximately 10 mg of Dodecyl N,N-dimethylaminoacetate-d6 and dissolve it in 1 mL of a suitable solvent such as ethyl acetate (B1210297) or hexane.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Program: Initial temperature of 150°C, hold for 1 minute, then ramp to 250°C at a rate of 10°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Identity and Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the chemical structure and can also be used for quantitative purity assessment (qNMR).

• Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃). Add a known amount of an internal standard (e.g., maleic acid) for quantitative analysis.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-32 (adjust for signal-to-noise).

  • Relaxation Delay (d1): 30 seconds (to ensure full relaxation for quantification).

• Data Analysis:

  • Identity: Compare the obtained chemical shifts, multiplicities, and integrations of the signals with the expected structure of Dodecyl N,N-dimethylaminoacetate-d6.

  • Purity (qNMR): Calculate the purity by comparing the integral of a characteristic analyte signal to the integral of the internal standard signal, taking into account the number of protons and the molecular weights of both the analyte and the standard.

Isotopic Purity and Enrichment by Mass Spectrometry (MS)

High-resolution mass spectrometry is essential for determining the degree of deuterium incorporation.

• Instrumentation: High-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled to a suitable ionization source (e.g., Electrospray Ionization - ESI).

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 µg/mL) in a solvent compatible with ESI-MS, such as methanol (B129727) or acetonitrile (B52724) with 0.1% formic acid.

• MS Conditions:

  • Ionization Mode: Positive ion mode.

  • Scan Range: m/z 100-500.

  • Resolution: > 60,000.

• Data Analysis:

  • Determine the monoisotopic mass of the deuterated molecule.

  • Analyze the isotopic distribution of the molecular ion peak.

  • Calculate the isotopic enrichment by comparing the relative intensities of the mass isotopologues, correcting for the natural abundance of other isotopes (e.g., ¹³C).

Visualizations

The following diagrams illustrate the workflow for purity assessment and the logical relationship of the analytical techniques.

Figure 1. Workflow for the comprehensive purity assessment of Dodecyl N,N-dimethylaminoacetate-d6.

Figure 2. Logical relationship between key quality attributes and the primary analytical techniques used for their assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

A Researcher's Guide to Internal Standards in Proteomics: A Comparative Analysis

For researchers, scientists, and drug development professionals venturing into the world of quantitative proteomics, the choice of an internal standard is a critical decision that profoundly impacts the accuracy and reproducibility of experimental results. This guide provides an objective comparison of various internal standards, from well-established methodologies to the potential application of novel compounds like Dodecyl N,N-dimethylaminoacetate-d6.

Introduction to Quantitative Proteomics and the Role of Internal Standards

Quantitative proteomics aims to determine the relative or absolute amount of proteins in a sample.[1] Mass spectrometry (MS) is the cornerstone of modern proteomics, but it is not inherently quantitative due to variations in the ionization efficiency of different peptides.[2] Internal standards are therefore crucial to correct for experimental variability during sample preparation, chromatographic separation, and mass spectrometric detection, ensuring reliable and reproducible results.[3] An ideal internal standard should have physicochemical properties similar to the analyte of interest and a distinct mass that can be resolved by the mass spectrometer.[4]

This guide will delve into the established methods of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), Isobaric Tags for Relative and Absolute Quantitation (iTRAQ), and Tandem Mass Tags (TMT), as well as label-free approaches. We will then introduce Dodecyl N,N-dimethylaminoacetate-d6, a compound with potential as a universal internal standard, and discuss its hypothetical advantages and disadvantages in the absence of extensive peer-reviewed data.

Established Internal Standards for Relative and Absolute Quantification

The most widely used methods for quantitative proteomics can be broadly categorized into label-based and label-free approaches.

Label-Based Quantification

Label-based methods involve the incorporation of stable isotopes into proteins or peptides, allowing for direct comparison of their abundance between different samples.

• Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC): SILAC is a metabolic labeling technique where cells are grown in media containing either normal ("light") or heavy-isotope-labeled ("heavy") essential amino acids (e.g., arginine and lysine).[5] After several cell divisions, the heavy amino acids are fully incorporated into the proteome.[6] The samples are then mixed, and the relative protein abundance is determined by comparing the signal intensities of the light and heavy peptide pairs in the mass spectrometer.[5] SILAC is known for its high accuracy and reproducibility, as the labeling is introduced early in the workflow, minimizing downstream experimental error.[5][7] However, its application is primarily limited to cell cultures.[8]

• Isobaric Tagging (iTRAQ and TMT): iTRAQ and TMT are chemical labeling methods that use isobaric tags to label the primary amines of peptides after protein digestion.[7][9][10] The tags consist of a reporter group, a balancer group, and a peptide-reactive group.[11] While the total mass of the tags is the same (isobaric), fragmentation in the mass spectrometer releases reporter ions of different masses, allowing for the relative quantification of peptides from different samples.[9][10] iTRAQ and TMT offer higher multiplexing capabilities than SILAC, with TMT allowing for the simultaneous comparison of up to 18 samples.[8][12] A key challenge with isobaric tagging is the potential for ratio compression due to co-isolation of interfering ions.[8]

Label-Free Quantification

Label-free quantification is a cost-effective and straightforward approach that does not require isotopic labeling.[13] Instead, it relies on either spectral counting (counting the number of MS/MS spectra identified for a given protein) or comparing the signal intensities of peptide precursor ions across different runs.[13] While simpler in terms of sample preparation, label-free methods can be more susceptible to variations in instrument performance and require sophisticated data analysis to ensure reproducibility.[14]

Dodecyl N,N-dimethylaminoacetate-d6: A Hypothetical Universal Internal Standard

Dodecyl N,N-dimethylaminoacetate-d6 is a deuterated amino acid ester. While not yet established in the proteomics field, its chemical structure suggests potential as a universal internal standard for certain applications. The "d6" designation indicates that six hydrogen atoms on the N,N-dimethyl group have been replaced with deuterium, providing a 6 Dalton mass shift for mass spectrometric detection.

The dodecyl chain gives the molecule surfactant-like properties. Surfactants are often used in proteomics to solubilize proteins, particularly membrane proteins.[15] This dual functionality as a potential internal standard and a solubilizing agent could streamline sample preparation workflows.

Due to the lack of direct comparative studies, the performance of Dodecyl N,N-dimethylaminoacetate-d6 as an internal standard is theoretical. It would likely be used for absolute quantification of a limited number of target proteins, where a known amount of the standard is spiked into the sample. Its co-elution with a wide range of peptides and its ionization efficiency would need to be experimentally validated.

Performance Comparison of Internal Standards

The choice of an internal standard depends on the specific research question, sample type, and available resources.[12] The following table summarizes the key characteristics of the discussed methods.

Feature	SILAC	iTRAQ	TMT	Label-Free	Dodecyl N,N-dimethylaminoacetate-d6 (Hypothetical)
Principle	Metabolic Labeling	Chemical Labeling (Isobaric)	Chemical Labeling (Isobaric)	No Labeling	Spiked-in Standard
Quantification	Relative	Relative	Relative	Relative/Absolute	Absolute
Multiplexing	Low (typically 2-3 samples)	Up to 8 samples	Up to 18 samples	High	N/A
Accuracy	High	Moderate-High	Moderate-High	Moderate	High (for targeted analytes)
Precision	High	High	High	Moderate	High
Sample Type	Cell Culture	Any	Any	Any	Any
Cost	Moderate	High	High	Low	Moderate
Workflow Complexity	High (long cell culture)	Moderate	Moderate	Low	Low
Key Advantage	High accuracy, early labeling	High multiplexing	Highest multiplexing	Simplicity, cost-effective	Potential for universal application and protein solubilization
Key Disadvantage	Limited to cell culture	Ratio compression	Ratio compression	Lower reproducibility	Lack of validation data, unknown performance

Experimental Protocols and Workflows

Detailed and reproducible protocols are essential for successful quantitative proteomics experiments. Below are generalized workflows and protocols for the discussed methods.

SILAC Experimental Workflow

Caption: SILAC workflow involves metabolic labeling followed by sample mixing and MS analysis.

SILAC Protocol:

• Cell Culture: Grow two cell populations in parallel. One in "light" medium containing normal amino acids, and the other in "heavy" medium where specific amino acids (e.g., Lysine, Arginine) are replaced with their stable isotope-labeled counterparts. Culture for at least five cell divisions to ensure complete incorporation of the heavy amino acids.[6]

• Experimental Treatment: Apply the experimental conditions to the cell cultures.

• Cell Harvesting and Mixing: Harvest the "light" and "heavy" cell populations and mix them in a 1:1 ratio based on cell number or protein concentration.

• Protein Extraction and Digestion: Lyse the mixed cells and extract the proteins. Digest the proteins into peptides using an enzyme like trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the peptide pairs based on their mass difference and signal intensity.

iTRAQ/TMT Experimental Workflow

Caption: iTRAQ/TMT workflow involves chemical labeling of peptides after digestion.

iTRAQ/TMT Protocol:

• Protein Extraction and Digestion: Extract proteins from each sample and digest them into peptides.[16]

• Peptide Labeling: Label the peptides from each sample with a different isobaric tag (iTRAQ or TMT reagent).[9]

• Sample Pooling: Combine the labeled peptide samples into a single mixture.[16]

• Fractionation (Optional): For complex samples, fractionate the peptide mixture using liquid chromatography to reduce complexity.

• LC-MS/MS Analysis: Analyze the peptide mixture (or fractions) by LC-MS/MS.

• Data Analysis: Identify peptides from the fragmentation spectra and quantify their relative abundance based on the intensity of the reporter ions.[9]

Label-Free Experimental Workflow

Caption: Label-free workflow involves individual analysis of each sample.

Label-Free Protocol:

• Protein Extraction and Digestion: Extract proteins from each sample and digest them into peptides.[14]

• LC-MS/MS Analysis: Analyze each sample separately by LC-MS/MS.[14]

• Data Analysis: Use specialized software to align the chromatograms from different runs and compare the peptide signal intensities or the number of identified spectra for each protein across the samples.[14]

Hypothetical Workflow for Dodecyl N,N-dimethylaminoacetate-d6

Caption: Hypothetical workflow for a universal internal standard like Dodecyl N,N-dimethylaminoacetate-d6.

Hypothetical Protocol for Dodecyl N,N-dimethylaminoacetate-d6:

• Sample Preparation: Prepare the biological sample for protein extraction.

• Spike-in Internal Standard: Add a known amount of Dodecyl N,N-dimethylaminoacetate-d6 to the sample.

• Protein Extraction and Digestion: Proceed with protein extraction and enzymatic digestion. The surfactant properties of the internal standard may aid in this step.

• LC-MS/MS Analysis: Analyze the sample by LC-MS/MS, ensuring the method is optimized to detect both the target peptides and the internal standard.

• Data Analysis: Determine the absolute quantity of the target peptides by comparing their signal intensity to that of the known amount of the spiked-in internal standard.

Conclusion

The selection of an internal standard is a foundational step in designing a robust quantitative proteomics experiment. Established methods like SILAC, iTRAQ, and TMT offer high-throughput capabilities for relative quantification with well-documented protocols and data analysis pipelines. Label-free methods provide a simpler, cost-effective alternative, particularly for large-scale studies.

While the application of Dodecyl N,N-dimethylaminoacetate-d6 in proteomics is currently speculative, its chemical properties suggest it could be a valuable tool for absolute quantification, potentially simplifying workflows through its surfactant-like nature. Further research is needed to validate its performance against established internal standards. Ultimately, a thorough understanding of the principles, advantages, and limitations of each method will empower researchers to choose the most appropriate internal standard for their specific scientific inquiry, leading to more accurate and impactful discoveries in the dynamic field of proteomics.

References

• 1. Proteomics Approaches to Studying Protein Relative Quantification - Creative Proteomics Blog [creative-proteomics.com]
• 2. Absolute vs. relative quantification [inf.fu-berlin.de]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Principles of iTRAQ, TMT, and SILAC in Protein Quantification | MtoZ Biolabs [mtoz-biolabs.com]
• 8. Label-based Proteomics: iTRAQ, TMT, SILAC Explained - MetwareBio [metwarebio.com]
• 9. iTRAQ in Proteomics: Principles, Differences, and Applications - Creative Proteomics [creative-proteomics.com]
• 10. Quantification of Proteins by iTRAQ | Springer Nature Experiments [experiments.springernature.com]
• 11. creative-proteomics.com [creative-proteomics.com]
• 12. Comparing iTRAQ, TMT and SILAC | Silantes [silantes.com]
• 13. benchchem.com [benchchem.com]
• 14. Detailed Workflow of Label-Free Proteomics Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 15. benchchem.com [benchchem.com]
• 16. aragen.com [aragen.com]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Dodecyl N,N-dimethylaminoacetate-d6

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount to both personal well-being and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of Dodecyl N,N-dimethylaminoacetate-d6, a deuterated compound that requires specific precautions to prevent isotopic exchange and ensure safe usage.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling Dodecyl N,N-dimethylaminoacetate-d6. The following table summarizes the recommended PPE based on standard laboratory safety protocols for similar chemical compounds.[1][2][3][4]

PPE Component	Specification	Purpose
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact with the compound. Double gloving is recommended for enhanced protection.[1]
Eye Protection	Safety glasses with side shields or goggles.	To protect eyes from potential splashes or aerosols.[1][2]
Face Protection	Face shield.	To be worn in addition to safety glasses or goggles when there is a significant risk of splashing.[1]
Body Protection	Laboratory coat.	To protect skin and clothing from contamination.[2][3]
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	For procedures with a potential for aerosol generation or when handling larger quantities, a NIOSH-approved respirator should be considered.

Experimental Workflow for Safe Handling

To ensure a safe and effective workflow, from preparation to disposal, the following procedural steps should be meticulously followed.

Figure 1. Step-by-step workflow for the safe handling of Dodecyl N,N-dimethylaminoacetate-d6.

Operational and Disposal Plans

Storage:

• Store Dodecyl N,N-dimethylaminoacetate-d6 in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

• To maintain isotopic purity, store under an inert atmosphere, such as argon or nitrogen.[6][7]

• Protect from light by using an amber vial or storing in a dark location.[6]

• For long-term storage, refrigeration at temperatures such as 4°C or -20°C is often recommended, but always refer to the manufacturer's specific instructions.[6]

Handling:

• All manipulations of the solid compound should be carried out in a chemical fume hood to minimize inhalation exposure.[4]

• When preparing solutions, use anhydrous, aprotic, or deuterated solvents to prevent hydrogen-deuterium (H-D) exchange, which can compromise the isotopic integrity of the compound.[6][7]

• Avoid contact with incompatible materials such as strong oxidizing agents and strong acids.[8]

• Ensure that all glassware is thoroughly dried before use to minimize contact with residual moisture.[7]

First Aid Measures:

• If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

• In case of skin contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water.[9]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5][10]

• If swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Disposal Plan:

• Dispose of Dodecyl N,N-dimethylaminoacetate-d6 and any contaminated materials as hazardous chemical waste.[11]

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[4][12][13]

• Collect waste in a clearly labeled, compatible, and sealed container.[13]

• Do not dispose of this chemical down the drain or in the regular trash.[12] Empty containers may also require special disposal procedures and should not be reused.[13]

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]
• 4. benchchem.com [benchchem.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. Making sure you're not a bot! [oc-praktikum.de]
• 12. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 13. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]